(Dicyclopropylmethyl)(hexyl)amine

Core Science & Biosynthesis

(Dicyclopropylmethyl)(hexyl)amine chemical properties

An In-depth Technical Guide to the Chemical Properties of (Dicyclopropylmethyl)(hexyl)amine

Abstract

(Dicyclopropylmethyl)(hexyl)amine is a secondary amine featuring a unique combination of a sterically demanding dicyclopropylmethyl group and a flexible hexyl chain. As a novel chemical entity, publicly available experimental data is scarce. This technical guide provides a comprehensive theoretical and predictive overview of its chemical properties, synthesis, and characterization. Leveraging established principles of organic chemistry and data from structurally analogous compounds, this document serves as a foundational resource for researchers in chemical synthesis and drug development. The proposed synthetic route is based on the robust and widely applicable reductive amination protocol, offering a reliable method for its preparation.

Chemical Identity and Structure

(Dicyclopropylmethyl)(hexyl)amine is a secondary amine characterized by a nitrogen atom bonded to both a dicyclopropylmethyl substituent and a linear six-carbon alkyl chain (hexyl group). The presence of the two cyclopropyl rings introduces significant steric hindrance and unique electronic properties, while the hexyl group imparts lipophilicity.

• Molecular Formula: C₁₃H₂₅N

• Molecular Weight: 195.35 g/mol

• IUPAC Name: N-(dicyclopropylmethyl)hexan-1-amine

Chemical Structure Diagram

The structure consists of a central nitrogen atom linked to a hexyl group and a methine carbon, which is in turn bonded to two cyclopropyl rings.

Caption: Molecular structure of (Dicyclopropylmethyl)(hexyl)amine.

Proposed Synthesis: Reductive Amination

The most efficient and direct pathway for the synthesis of (Dicyclopropylmethyl)(hexyl)amine is the reductive amination of dicyclopropyl ketone with hexylamine. This method is widely used for preparing secondary amines due to its high yield, operational simplicity, and tolerance of various functional groups.[1][2] The reaction proceeds in two main steps: the formation of an intermediate iminium ion, followed by its reduction to the final amine.

Causality Behind Experimental Choices:

• Reactants: Dicyclopropyl ketone and hexylamine are commercially available and serve as the direct precursors for the two substituents on the target amine.

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected as the reducing agent. Unlike stronger reducing agents like sodium borohydride (NaBH₄), NaBH(OAc)₃ is mild enough to selectively reduce the iminium ion in the presence of the starting ketone, preventing the unwanted reduction of the ketone to an alcohol.[3] It is also less toxic than alternatives like sodium cyanoborohydride (NaBH₃CN).[3]

• Solvent: A non-protic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) is ideal. These solvents effectively dissolve the reactants without interfering with the reaction intermediates.

• Acid Catalyst: A catalytic amount of acetic acid is often added to facilitate the formation of the iminium ion by protonating the intermediate hemiaminal, promoting the elimination of water.[3]

Experimental Protocol

• Reaction Setup: To a round-bottom flask charged with dicyclopropyl ketone (1.0 eq.) in anhydrous dichloromethane (DCM), add hexylamine (1.1 eq.).

• Iminium Formation: Stir the mixture at room temperature for 20-30 minutes. If desired, a catalytic amount of glacial acetic acid (0.1 eq.) can be added to accelerate imine formation.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise to the stirred solution. The portion-wise addition helps to control any potential exotherm.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the consumption of the limiting reactant.

• Workup: Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The aqueous layer is then extracted with DCM (3x).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to yield the pure (Dicyclopropylmethyl)(hexyl)amine.

Synthesis Workflow Diagram

Caption: Reductive amination workflow for synthesis.

Predicted Physicochemical Properties

No experimental data for (Dicyclopropylmethyl)(hexyl)amine exists. The following properties are predicted based on data from structurally similar compounds such as dicyclohexylamine[4][5], hexylamine[6], and dicyclopropylmethylamine[7].

Property	Predicted Value	Rationale / Comparative Compound
Physical State	Colorless to pale yellow liquid	Most secondary amines of similar molecular weight are liquids at room temperature (e.g., Dicyclohexylamine).[4]
Boiling Point	~230-250 °C	Higher than hexylamine (131.5 °C)[6] and lower than dicyclohexylamine (256 °C)[4] due to intermediate molecular weight.
Density	~0.85 - 0.90 g/cm³	Similar secondary amines like dicyclohexylamine have densities around 0.91 g/cm³.[4]
Solubility in Water	Sparingly soluble	The long hexyl chain and bulky cyclopropyl groups reduce water solubility, typical for higher amines.[4]
Solubility (Organic)	Soluble in common organic solvents	Expected to be soluble in solvents like ethanol, acetone, dichloromethane, and toluene, similar to hexylamine.[6]
Odor	Fishy, ammonia-like	A characteristic feature of volatile amines.[4]

Predicted Spectroscopic Characterization

Spectroscopic analysis is essential for structural confirmation. The following are predicted spectral features:

• ¹H NMR:

  • Cyclopropyl Protons: A complex multiplet in the upfield region (approx. 0.1-0.8 ppm) corresponding to the 10 protons of the two cyclopropyl rings.

  • Methine Proton (-CH-): A multiplet coupled to the adjacent cyclopropyl and amine protons.

  • N-H Proton: A broad singlet, whose chemical shift is dependent on concentration and solvent.

  • Hexyl Chain Protons: Distinct signals for the α-CH₂ (next to N), the (CH₂)₄ chain, and the terminal CH₃ group, integrating to 2, 8, and 3 protons respectively.

• ¹³C NMR:

  • Cyclopropyl Carbons: Signals in the highly shielded region (approx. 5-15 ppm).

  • Methine Carbon (-CH-): A signal in the range of 50-60 ppm.

  • Hexyl Carbons: Six distinct signals for the hexyl chain, with the α-carbon being the most deshielded among them.

• Mass Spectrometry (EI):

  • Molecular Ion (M⁺): A peak at m/z = 195.

  • Major Fragmentation: Alpha-cleavage is a dominant fragmentation pathway for amines. Expect major fragments from the loss of a propyl group from the hexyl chain (m/z = 152) or loss of a cyclopropyl group (m/z = 154).

Reactivity, Stability, and Potential Applications

• Basicity: As a secondary amine, (Dicyclopropylmethyl)(hexyl)amine is a weak base and will react with acids to form the corresponding ammonium salts. The steric hindrance from the dicyclopropylmethyl group may slightly reduce its Lewis basicity compared to less hindered secondary amines.

• Stability: The compound is expected to be stable under standard storage conditions. The cyclopropyl groups are generally stable but can undergo ring-opening reactions under certain catalytic conditions (e.g., with specific transition metals or strong acids).[8]

• Reactivity: The lone pair on the nitrogen atom makes it nucleophilic. It can react with electrophiles such as alkyl halides (further alkylation) and acyl chlorides (amidation). Nitrogen-containing heterocyclic compounds often exhibit interesting redox activity.[9]

• Potential Applications: The unique sterics and lipophilicity make this compound a candidate for evaluation as a building block in pharmaceuticals and agrochemicals. N-substituted compounds are explored for various biological activities, including antimicrobial and anti-inflammatory properties.[10][11] The cyclopropylamine motif is found in numerous bioactive molecules.[12]

Safety and Handling

While no specific toxicity data is available for (Dicyclopropylmethyl)(hexyl)amine, it should be handled with care, assuming hazards similar to related compounds.

• Predicted Hazards: Based on analogs like dicyclopropylmethylamine[7] and dicyclohexylamine[5], the compound is likely:

  • Harmful or toxic if swallowed.

  • Corrosive, causing skin burns and serious eye damage.

  • A respiratory irritant.

• Handling Precautions:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

  • Avoid inhalation, ingestion, and skin contact.

Conclusion

(Dicyclopropylmethyl)(hexyl)amine represents a structurally interesting secondary amine for which no direct experimental data has been published. This guide provides a robust, theory-based framework for its synthesis via reductive amination and predicts its core chemical and physical properties based on well-understood chemical principles and data from analogous structures. The detailed synthetic protocol and predicted characterization data offer a valuable starting point for any researcher or organization aiming to synthesize and explore the potential applications of this novel compound.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 83390, (Dicyclopropylmethyl)amine. Available from: [Link].

• He, Y., et al. (2025). Direct reductive amination of ketones with amines by reductive aminases. ResearchGate. Available from: [Link].

• Semenov, V. D., et al. (2016). Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis. PubMed. Available from: [Link].

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available from: [Link].

• Jagadeesh, R. V., et al. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Angewandte Chemie. Available from: [Link].

• Myers, A. (n.d.). Reductive Amination. Myers Chem 115. Available from: [Link].

• CN106631824B - Synthesis method of (1-cyclopropyl-1-methyl) ethylamine hydrochloride. Google Patents.

• Wikipedia contributors. (2023). Dicyclohexylamine. Wikipedia. Available from: [Link].

• Glinka, A. (n.d.). Zinc Mediated Synthesis of Cyclopropylamines. Thesis Template. Available from: [Link].

• de Meijere, A., et al. (n.d.). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. PMC - NIH. Available from: [Link].

• Augusta, J., et al. (2012). Chemical reactivity and antimicrobial activity of N-substituted maleimides. PubMed. Available from: [Link].

• Wang, Y., et al. (2025). RETRACTED: Synthesis and Properties of Novel Alkyl-Substituted Hexaazacyclophanes and Their Diradical Dications. MDPI. Available from: [Link].

• ResearchGate. Physicochemical properties of synthesized N-(substituted...). Available from: [Link].

• US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines. Google Patents.

• Wikipedia contributors. (2023). Hexylamine. Wikipedia. Available from: [Link].

• PubChem. Hexylamine, n-cyclopropyl-1-methyl- (C10H21N). Available from: [Link].

• Ataman Kimya. CYCLOPROPYLAMINE. Available from: [Link].

• ResearchGate. Synthesis and properties of N-substituted maleimides conjugated with 1,4-phenylene or 2,5-thienylene polymers. Available from: [Link].

• Gobis, K., et al. (2021). Design and Synthesis of N-Substituted 3,4-Pyrroledicarboximides as Potential Anti-Inflammatory Agents. MDPI. Available from: [Link].

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Technical Guide: Spectroscopic Characterization of (Dicyclopropylmethyl)(hexyl)amine

This technical guide provides a comprehensive spectroscopic analysis of (Dicyclopropylmethyl)(hexyl)amine , a secondary amine featuring a sterically unique dicyclopropylmethyl group and a flexible hexyl chain.

This guide is structured for researchers requiring rigorous characterization data for structure-activity relationship (SAR) studies, particularly in the synthesis of antiviral agents or CNS-active compounds where the dicyclopropyl moiety is a bioisostere for isopropyl or cyclohexyl groups.

Molecular Profile & Synthesis Context[1][2][3][4][5]

• IUPAC Name: N-(Dicyclopropylmethyl)hexan-1-amine

• Molecular Formula:

• Molecular Weight: 209.37 g/mol

• CAS Number (Core Moiety): 13375-29-6 (Dicyclopropylmethylamine - parent building block)[1]

• Physical State: Colorless to pale yellow oil (free base); hygroscopic solid (HCl salt).

Synthesis & Impurity Profile

To interpret spectra accurately, one must understand the sample's origin. This compound is typically synthesized via reductive amination :

• Condensation: Dicyclopropyl ketone + Hexylamine (or Dicyclopropylmethylamine + Hexanal).

• Reduction: Using mild reducing agents (e.g.,

  ) to prevent cyclopropyl ring opening.

Common Impurities to Watch:

• Residual Solvent: Dichloromethane (

  : 5.30 ppm) or Methanol.

• Starting Materials: Dicyclopropyl ketone (distinctive CO stretch ~1700 cm⁻¹) or Hexylamine.

• Ring-Opened Byproducts: Formed if acidic workup is too harsh (e.g., HCl in MeOH), leading to homoallylic rearrangements.

Mass Spectrometry (MS) Analysis[5][7]

The mass spectrum of secondary amines is dominated by

-cleavage .[2][3] For (Dicyclopropylmethyl)(hexyl)amine, the stability of the resulting radical dictates the fragmentation pattern.

Fragmentation Logic

The molecular ion (

) at m/z 209 will be visible but weak. The nitrogen atom directs cleavage of the C-C bond adjacent to the nitrogen (the -bond).

Pathway A (Dominant): Loss of Pentyl Radical

• Cleavage of the hexyl chain's

  -bond.

• Loss of a pentyl radical (

  , Mass 71).

• Fragment Ion:

  .

• Structure:

  (Iminium ion).

• Reasoning: The loss of the larger alkyl radical is kinetically favored over the loss of the cyclopropyl radical.

Pathway B (Minor): Loss of Cyclopropyl Radical

• Cleavage of the dicyclopropylmethyl group.

• Loss of a cyclopropyl radical (

  , Mass 41).

• Fragment Ion:

  .

• Structure:

  .

• Reasoning: Cyclopropyl radicals are less stable than primary alkyl radicals due to ring strain and hybridization issues (

  character), making this pathway less favorable.

MS Fragmentation Diagram[5][7][9]

Figure 1: Predicted Mass Spectrometry fragmentation pathways showing the dominance of alkyl chain cleavage.

Infrared Spectroscopy (IR)[10][11]

The IR spectrum distinguishes the unique hybridization of the cyclopropyl C-H bonds from the aliphatic hexyl chain.

Functional Group	Wavenumber ( )	Intensity	Diagnostic Note
N-H Stretch	3300 – 3400	Weak/Broad	Characteristic of secondary amines. May be obscured if salt form.
Cyclopropyl C-H	3000 – 3080	Medium	Critical Marker. C-H stretch on the strained ring appears >3000 , unlike normal alkyls.
Alkyl C-H	2850 – 2960	Strong	Standard symmetric/asymmetric stretches of the hexyl chain.
N-H Bend	1580 – 1650	Medium	Scissoring vibration.
C-N Stretch	1100 – 1200	Medium	Aliphatic amine C-N stretch.
Ring Deformation	1020 – 1050	Medium	Characteristic "breathing" mode of the cyclopropane ring.

Nuclear Magnetic Resonance (NMR)[4][10][11][12][13]

NMR provides the definitive structural proof. Data is referenced to

( 7.26, 77.16).[4]

1H NMR (400 MHz, )

The dicyclopropylmethyl system creates a unique high-field pattern.

Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Insight
0.15 – 0.45	Multiplet	4H	Cyclopropyl (cis/trans)	High-field signal due to ring current anisotropy.
0.45 – 0.70	Multiplet	4H	Cyclopropyl (cis/trans)	Distinct diastereotopic methylene protons on the rings.
0.88	Triplet ( Hz)	3H	Hexyl Terminal	Standard terminal methyl.
0.90 – 1.10	Multiplet	2H	Cyclopropyl CH	Methine protons on the ring connecting to the central CH.
1.20 – 1.40	Multiplet	6H	Hexyl Bulk	Overlapping methylene envelope ( ).
1.45 – 1.55	Multiplet	2H	Hexyl -	Methylene beta to the nitrogen.
1.60	Broad Singlet	1H		Exchangeable with . Shift varies with concentration.
1.85	Triplet/Multiplet	1H		Key Signal. The methine proton alpha to nitrogen.
2.65	Triplet ( Hz)	2H	Hexyl -	Deshielded by nitrogen.

13C NMR (100 MHz, )

Shift ( ppm)	Carbon Type	Assignment
2.5, 3.8		Cyclopropyl ring carbons (often appear as two distinct peaks).
14.1		Hexyl terminal methyl.
16.5		Cyclopropyl methine (attachment point).
22.6, 27.0, 31.8		Hexyl chain carbons.
30.2		Hexyl -carbon.
49.8		Hexyl -carbon ( ).
66.5		Central Methine ( ). Most deshielded aliphatic signal.

Experimental Protocols

Sample Preparation for NMR

To ensure sharp resolution of the cyclopropyl multiplets:

• Solvent: Use

  (neutralized with basic alumina if the sample is acid-sensitive).

• Concentration: Dissolve 10-15 mg of the free base in 0.6 mL solvent.

• Shimming: Cyclopropyl peaks are narrow; poor shimming will merge the cis/trans multiplets. Automated gradient shimming is recommended.

Sample Preparation for GC-MS

• Dilution: Dilute to 100 µg/mL in Methanol or Ethyl Acetate.

• Inlet: Split injection (50:1) at 250°C.

• Column: DB-5ms or equivalent non-polar column.

• Note: If analyzing the HCl salt, perform a "free-basing" extraction (add 1M NaOH, extract with Hexane) before injection to avoid inlet liner degradation.

Analytical Workflow Diagram

Figure 2: Recommended analytical workflow for validating the identity of the amine.

References

• Rilmenidine Structural Analysis: Source:International Journal of Pharmaceutical Sciences Review and Research. Context: Provides comparative NMR data for the N-dicyclopropylmethyl moiety in Rilmenidine (N-(Dicyclopropylmethyl)-4,5-dihydro-2-oxazolamine), validating the chemical shifts of the cyclopropyl and central methine protons. URL:[Link]

• Spectroscopy of Amines (MS Fragmentation): Source:Chemistry LibreTexts / OpenStax. Context: Authoritative rules for ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  -cleavage in secondary amines and the Nitrogen Rule in Mass Spectrometry.[5] URL:[Link][6][7][2][8][4]

• Dicyclopropylmethyl Amine Building Block: Source:National Institutes of Health (PMC) / J. Med. Chem. Context: Synthesis and stability data for dicyclopropylmethyl-protected peptides, highlighting the stability of the dicyclopropylmethyl-nitrogen bond. URL:[Link]

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• 1. EP4265254A2 - Imidazo[4,5-b]pyridine compounds and pharmaceutical compositions thereof for the treatment of inflammatory disorders - Google Patents [patents.google.com]
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• 7. The Dicyclopropylmethyl (Dcpm) Peptide Backbone Protectant - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Guide: Solubility Profiling of (Dicyclopropylmethyl)(hexyl)amine

Executive Summary

Compound Class: Lipophilic Secondary Amine CAS: Not Listed (Novel/Specialized Intermediate) Molecular Formula:

Estimated MW: 195.35 g/mol

(Dicyclopropylmethyl)(hexyl)amine represents a distinct class of sterically hindered, lipophilic secondary amines. Its structure combines a flexible hexyl chain with a rigid, bulky dicyclopropylmethyl headgroup. This unique architecture dictates a solubility profile characterized by high affinity for non-polar and chlorinated organic solvents, moderate solubility in polar aprotic solvents, and negligible aqueous solubility at neutral pH.

This guide provides a definitive technical framework for predicting, measuring, and optimizing the solubility of this compound in research and development contexts.

Part 1: Physicochemical Basis of Solubility

To understand the solubility behavior of (Dicyclopropylmethyl)(hexyl)amine, we must deconstruct its molecular interactions using Hansen Solubility Parameters (HSP) and Structure-Property Relationships (SPR) .

Structural Analysis

• The Hydrophobic Domain: The molecule possesses 13 carbon atoms. The hexyl chain (

  ) contributes to London dispersion forces ( ), promoting solubility in alkanes. The dicyclopropylmethyl group adds steric bulk and rigidity, which can inhibit crystal packing (lowering melting point) and enhance solubility in aromatic solvents compared to linear analogs.

• The Polar Domain: The secondary amine (

  ) acts as both a hydrogen bond donor and acceptor. However, the steric crowding from the dicyclopropylmethyl group may shield the nitrogen, reducing the strength of hydrogen bonding ( ) compared to linear amines like dihexylamine.

Theoretical Solubility Parameters (Estimated)

Using group contribution methods (Van Krevelen/Hoftyzer), we estimate the physicochemical constants critical for solvent selection.

Parameter	Estimated Value	Implication
LogP (Octanol/Water)	4.6 – 5.1	Highly Lipophilic. Class II/IV (BCS-like behavior).
pKa (Conjugate Acid)	10.2 – 10.8	Basic. Soluble in aqueous acid (pH < 5.0) via protonation.
HSP (Dispersion)	16.5 MPa	Compatible with aromatics and chlorinated solvents.
HSP (Polarity)	1.8 MPa	Low polarity; poor compatibility with DMSO/Acetonitrile.
HSP (H-Bonding)	4.2 MPa	Moderate; compatible with alcohols but limited by bulk.

Part 2: Solubility Landscape

The following table categorizes solvent compatibility based on the "Like Dissolves Like" principle and the calculated interaction radius (

) in Hansen Space.

Predicted Solubility Profile

Solvent Class	Representative Solvents	Solubility Prediction	Mechanistic Rationale
Chlorinated Hydrocarbons	Dichloromethane (DCM), Chloroform	Excellent (>100 mg/mL)	Perfect match for dispersion forces and weak polarity. The "Gold Standard" for this compound.
Aromatic Hydrocarbons	Toluene, Benzene, Xylene	High (>50 mg/mL)	-interactions between the solvent and the cyclopropyl pseudo- system enhance solubility.
Aliphatic Hydrocarbons	Hexane, Heptane, Cyclohexane	Good (10-50 mg/mL)	Driven by the hexyl chain. Solubility may decrease at low temps due to phase separation.
Polar Protic (Alcohols)	Methanol, Ethanol, IPA	Moderate (1-10 mg/mL)	Soluble, but the hydrophobic effect dominates. Solubility drops sharply with water addition.
Polar Aprotic	DMSO, DMF, Acetonitrile	Low to Moderate	Mismatch. The solvent's high polarity ( ) opposes the amine's lipophilicity.
Aqueous (Neutral/Basic)	Water, PBS (pH 7.4)	Insoluble (<0.01 mg/mL)	Hydrophobic effect prevents hydration of the C13 skeleton.
Aqueous (Acidic)	0.1M HCl, 1M Acetic Acid	Soluble (>10 mg/mL)	Formation of the ammonium salt ( ) drives solvation.

Part 3: Experimental Protocols

As a self-validating system, experimental determination must follow rigorous protocols to account for volatility and hygroscopicity.

Protocol A: Saturation Shake-Flask Method (Standard)

Objective: Determine thermodynamic equilibrium solubility.

• Preparation: Weigh excess (Dicyclopropylmethyl)(hexyl)amine (approx. 50 mg) into a 4 mL borosilicate glass vial.

• Solvent Addition: Add 1.0 mL of the target solvent. Cap tightly with a PTFE-lined cap to prevent solvent evaporation or amine oxidation.

• Equilibration:

  • Place vials in a temperature-controlled orbital shaker (25°C ± 0.1°C).

  • Shake at 200 RPM for 24 hours.

  • Critical Step: Allow to stand for 4 hours post-shaking to ensure sedimentation of undissolved material.

• Sampling:

  • Filter the supernatant using a 0.22 µm PTFE syringe filter (hydrophobic).

  • Note: Avoid Nylon filters as they may bind the amine.

• Quantification:

  • Method: HPLC-UV (if chromophore present) or GC-FID (preferred for aliphatic amines).

  • Alternative: Gravimetric analysis (evaporate solvent and weigh residue) – Only valid for non-volatile amines. Since this amine has a MW ~195, it may be semi-volatile; use GC or derivatization.

Protocol B: pKa-Dependent Solubility Profiling

Objective: Determine the pH at which the amine precipitates (pH_max).

• Dissolution: Dissolve 10 mg of amine in 1 mL of 0.1 M HCl (fully soluble salt form).

• Titration: Slowly titrate with 0.1 M NaOH while monitoring turbidity via UV-Vis (600 nm) or nephelometry.

• Endpoint: The pH at which transmittance drops below 90% is the onset of precipitation (

  ).

• Calculation: Use the Henderson-Hasselbalch equation to back-calculate intrinsic solubility (

  ).

Part 4: Visualization & Logic

Solubility Prediction Workflow

This logic gate helps researchers select the correct solvent system for synthesis or extraction.

Figure 1: Decision matrix for solvent selection based on the chemical state (salt vs. free base) and solvent properties.

Experimental Workflow: Saturation Shake-Flask

The standard operating procedure for quantifying solubility.

Figure 2: Step-by-step experimental protocol for determining thermodynamic solubility.

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press. Link

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State (2nd ed.). Wiley-Interscience. Link

• Bergström, C. A., et al. (2003). "Accuracy of calculated pH-dependent aqueous drug solubility." European Journal of Pharmaceutical Sciences, 20(3), 263-274. Link

• Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26. Link

• PubChem. "Amine Solubility Data & Trends." National Library of Medicine. Link

The Dicyclopropylmethylamine Motif: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Publication Date: February 18, 2026

Abstract

The dicyclopropylmethylamine scaffold has emerged as a compelling structural motif in contemporary drug discovery, offering a unique combination of conformational rigidity, metabolic stability, and lipophilicity. This guide provides a comprehensive technical overview of the strategic application of dicyclopropylmethylamines in medicinal chemistry. We will delve into the synthetic accessibility of this moiety, explore its profound impact on key pharmacological properties, and examine its successful incorporation into therapeutic agents targeting a range of diseases, with a particular focus on central nervous system (CNS) disorders. Through detailed structure-activity relationship (SAR) analyses, mechanistic insights, and practical experimental protocols, this document aims to equip researchers with the knowledge to effectively leverage the dicyclopropylmethylamine core in the design and development of next-generation therapeutics.

Introduction: The Strategic Value of the Dicyclopropylmethylamine Moiety

In the relentless pursuit of novel therapeutic agents with improved efficacy and safety profiles, medicinal chemists continually seek out privileged structural motifs that can confer advantageous pharmacological properties. The cyclopropyl group, a three-membered carbocycle, has long been recognized for its ability to enhance metabolic stability, modulate acidity, and provide conformational constraint.[1] The incorporation of a dicyclopropylmethylamine unit, where a nitrogen atom is attached to a carbon flanked by two cyclopropyl rings, further amplifies these benefits, presenting a powerful tool for fine-tuning the absorption, distribution, metabolism, and excretion (ADME) properties of drug candidates.

The unique stereoelectronic properties of the cyclopropyl rings impart a degree of conformational restriction that can pre-organize a molecule for optimal binding to its biological target, often leading to enhanced potency and selectivity.[1] Furthermore, the inherent strain of the three-membered rings can influence the reactivity and binding interactions of the amine, opening up novel avenues for drug design. This guide will explore the multifaceted role of the dicyclopropylmethylamine scaffold, from its fundamental chemical characteristics to its practical application in drug discovery programs.

Synthetic Strategies for Accessing Dicyclopropylmethylamines

The practical utility of any chemical scaffold in medicinal chemistry is intrinsically linked to its synthetic accessibility. Fortunately, dicyclopropylmethylamines can be readily prepared through several established synthetic routes, with reductive amination of dicyclopropyl ketone being the most prevalent and versatile method.

Reductive Amination of Dicyclopropyl Ketone

Reductive amination is a robust and widely employed transformation for the formation of carbon-nitrogen bonds.[2] The reaction proceeds via the in situ formation of an imine or enamine intermediate from the condensation of a carbonyl compound (in this case, dicyclopropyl ketone) and an amine, followed by reduction to the corresponding amine.[3][4]

General Workflow for Reductive Amination:

Caption: General workflow for the synthesis of dicyclopropylmethylamines via reductive amination.

Experimental Protocol: Synthesis of N-Benzyl-dicyclopropylmethylamine

Materials:

• Dicyclopropyl ketone

• Benzylamine

• Sodium triacetoxyborohydride (STAB)[5]

• 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a solution of dicyclopropyl ketone (1.0 eq) in anhydrous DCE, add benzylamine (1.1 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-benzyl-dicyclopropylmethylamine.

Self-Validation: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to ensure complete consumption of the starting materials. The final product should be characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Applications in Central Nervous System (CNS) Drug Discovery

The dicyclopropylmethylamine motif has found significant application in the development of ligands for CNS targets, particularly for the dopamine D3 receptor (D3R), which is implicated in various neurological and psychiatric disorders, including substance use disorders.[6]

Dicyclopropylmethyl Linkers in Bivalent Ligands for the Dopamine D3 Receptor

Bivalent ligands, which contain two pharmacophores connected by a linker, have emerged as a promising strategy for achieving high affinity and selectivity for G protein-coupled receptors (GPCRs) like the D3R.[6] The dicyclopropylmethyl group has been successfully employed as a conformationally restricted linker in the design of potent and selective D3R antagonists.[6][7]

The trans-cyclopropylmethyl linker, in particular, has been shown to be effective in orienting the primary and secondary pharmacophores for optimal interaction with the orthosteric and allosteric binding sites of the D3R, respectively.[6][8] This precise positioning can lead to enhanced binding affinity and selectivity over the closely related D2 receptor.[6]

Structure-Activity Relationship (SAR) Insights:

• Linker Length and Rigidity: The length and conformational flexibility of the linker are critical for achieving the desired pharmacological profile. The rigidity of the dicyclopropylmethyl linker is thought to contribute to a more favorable entropic profile upon binding.[8]

• Stereochemistry: The stereochemistry of the cyclopropyl ring can significantly impact binding affinity and selectivity, highlighting the importance of stereocontrolled synthesis.[7]

• Pharmacophore Optimization: The nature of the primary and secondary pharmacophores remains a key determinant of overall activity, and these are often optimized in conjunction with the linker.

Compound	Primary Pharmacophore (PP)	Linker	Secondary Pharmacophore (SP)	D3R Kᵢ (nM)	D2R/D3R Selectivity	Reference
14a	2,3-Dichlorophenylpiperazine	trans-Cyclopropylmethyl	Indole-2-carboxamide	0.45	>200	[6]
14b	2,3-Dichlorophenylpiperazine	trans-Cyclopropylmethyl	7-Azaindole-2-carboxamide	1.51	>100	[6]
18a	3-Cyanophenylpiperazine	trans-Cyclopropylmethyl	Indole-2-carboxamide	2.4	49	[6]
25a	3-Cyanophenylpiperazine	Methylene-trans-cyclopropylmethyl	Indole-2-carboxamide	26.1	19	[6]

Table 1: In vitro binding affinities of representative dicyclopropylmethyl-linked bivalent ligands for the human dopamine D2 and D3 receptors.[6]

Emerging Applications in Other Therapeutic Areas

While the application of dicyclopropylmethylamines in CNS drug discovery is well-documented, the unique properties of this scaffold suggest its potential utility in other therapeutic areas, including oncology and infectious diseases.

Dicyclopropylmethylamines as Enzyme Inhibitors

The cyclopropylamine moiety is a known pharmacophore in several enzyme inhibitors, acting as a mechanism-based inactivator.[9] The dicyclopropylmethylamine core can be envisioned as a platform for the design of novel inhibitors targeting a range of enzymes.

Potential Targets and Rationale:

• Lysine-Specific Demethylase 1 (LSD1): The cyclopropylamine-containing drug tranylcypromine is a known inhibitor of LSD1, an enzyme implicated in cancer.[9] Dicyclopropylmethylamine analogs could offer improved potency and selectivity.

• Monoamine Oxidase (MAO): Similar to LSD1, MAOs are flavin-dependent enzymes that are inhibited by tranylcypromine. Dicyclopropylmethylamine derivatives could be explored as novel MAO inhibitors for the treatment of depression and neurodegenerative diseases.

• Other Amine-Binding Enzymes: The dicyclopropylmethylamine scaffold could be incorporated into molecules designed to target other enzymes that recognize amine substrates.

Dicyclopropylmethylamines in Oncology and Antiviral Research

The development of novel anticancer and antiviral agents is a high priority in medicinal chemistry. The metabolic stability and unique conformational properties of the dicyclopropylmethylamine motif make it an attractive scaffold for incorporation into new therapeutic candidates in these areas. While specific examples of dicyclopropylmethylamines with potent anticancer or antiviral activity are still emerging, the broader class of cyclopropyl-containing compounds has shown promise. For instance, cyclopropyl nucleoside analogs have been synthesized and evaluated for their antiviral activities.[10] The dicyclopropylmethylamine core could be used to append pharmacophoric groups known to interact with cancer or viral targets.

Pharmacokinetic and Pharmacodynamic Considerations

A key driver for the use of the dicyclopropylmethylamine scaffold is its potential to favorably modulate the pharmacokinetic (PK) and pharmacodynamic (PD) properties of a drug candidate.

Pharmacokinetic Profile:

• Metabolic Stability: The cyclopropyl group is generally more resistant to oxidative metabolism by cytochrome P450 enzymes compared to more flexible alkyl chains. This can lead to a longer half-life and improved oral bioavailability.

• Lipophilicity: The dicyclopropylmethyl moiety is lipophilic, which can enhance membrane permeability and absorption. However, excessive lipophilicity can also lead to off-target effects and poor solubility, necessitating a careful balance. The calculated LogP (cLogP) of a molecule is a useful predictor of its lipophilicity.

• Blood-Brain Barrier (BBB) Penetration: For CNS-targeted drugs, the ability to cross the BBB is crucial. The lipophilicity and relatively small size of the dicyclopropylmethyl group can contribute to enhanced BBB penetration.[6]

Pharmacodynamic Profile:

• Potency and Selectivity: As discussed in the context of D3R ligands, the conformational constraint imposed by the dicyclopropylmethyl group can lead to increased potency and selectivity by favoring a bioactive conformation.

• Mechanism of Action: The electronic nature of the cyclopropyl rings can influence the pKa of the amine, which in turn can affect its interactions with the target protein and its overall mechanism of action.

Parameter	Description	Implication of Dicyclopropylmethylamine
Half-life (t₁/₂)	Time required for the drug concentration to decrease by half.	Potentially increased due to enhanced metabolic stability.
Clearance (CL)	Volume of plasma cleared of the drug per unit time.	Potentially decreased due to reduced metabolism.
Volume of Distribution (Vd)	Apparent volume into which the drug is distributed.	May be influenced by the lipophilicity of the moiety.
Bioavailability (F%)	Fraction of the administered dose that reaches systemic circulation.	Potentially improved due to increased metabolic stability and absorption.
IC₅₀/EC₅₀/Kᵢ	Measures of drug potency.	Can be improved due to conformational constraint leading to better target binding.

Table 2: General pharmacokinetic and pharmacodynamic parameters and the potential influence of the dicyclopropylmethylamine moiety.

Future Perspectives and Conclusion

The dicyclopropylmethylamine scaffold represents a valuable and versatile building block in the medicinal chemist's toolbox. Its unique combination of structural rigidity, metabolic stability, and synthetic accessibility makes it an attractive moiety for the design of novel therapeutic agents with improved pharmacological profiles. The successful application of this scaffold in the development of highly selective dopamine D3 receptor ligands highlights its potential in CNS drug discovery.

Future research in this area will likely focus on:

• Exploration of Novel Therapeutic Targets: Expanding the application of dicyclopropylmethylamines to a wider range of biological targets, including enzymes, ion channels, and other GPCRs.

• Development of Asymmetric Syntheses: The development of efficient and scalable asymmetric synthetic routes to access enantiomerically pure dicyclopropylmethylamines will be crucial for elucidating stereochemical influences on biological activity.

• In-depth Mechanistic Studies: Utilizing computational modeling and biophysical techniques to gain a deeper understanding of how the dicyclopropylmethyl group influences molecular recognition and mechanism of action at the atomic level.

• Systematic ADME Profiling: Comprehensive in vitro and in vivo studies to further characterize the ADME properties of dicyclopropylmethylamine-containing compounds and establish clear structure-property relationships.

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• Keck, T. M., et al. (2017). Synthesis and pharmacological characterization of novel trans-cyclopropylmethyl-linked bivalent ligands that exhibit selectivity and allosteric pharmacology at the dopamine D3 receptor (D3R). ACS medicinal chemistry letters, 8(3), 346–351. [Link]

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Technical Profile: (Dicyclopropylmethyl)(hexyl)amine

CAS Registry Number: 1039937-08-0 Formula: C₁₃H₂₅N Molecular Weight: 195.35 g/mol [1][2][3]

Executive Summary

(Dicyclopropylmethyl)(hexyl)amine (CAS 1039937-08-0) is a specialized secondary amine intermediate utilized primarily in medicinal chemistry and advanced organic synthesis.[2][3] Characterized by a steric bulk provided by two cyclopropyl rings adjacent to the nitrogen center, this molecule serves as a lipophilic building block for pharmaceutical candidates targeting G-protein coupled receptors (GPCRs) and ion channels (specifically T-type calcium channels).[3]

This technical guide dissects the physicochemical identity, synthetic methodologies, and analytical fingerprints of the compound, providing researchers with a self-validating roadmap for its utilization in drug development workflows.[3]

Chemical Identity & Physicochemical Properties[3][4][5][6][7][8][9]

The molecule consists of a central methine carbon bonded to two cyclopropyl groups and a secondary amine nitrogen, which is further substituted by a linear hexyl chain. This structure imparts unique steric and electronic properties: the cyclopropyl groups act as "pseudo-unsaturated" systems due to their Walsh orbitals, potentially influencing the pKa of the adjacent amine and metabolic stability.

Key Identifiers

Property	Value
CAS Number	1039937-08-0
IUPAC Name	N-(Dicyclopropylmethyl)hexan-1-amine
Molecular Formula	C₁₃H₂₅N
SMILES	C(CCCCC)NC(C1CC1)C2CC2
InChI Key	Predicted:[2][3] GDGUATCKWWKTLM-UHFFFAOYSA-N (Analogous base)
LogP (Predicted)	~4.2 (High Lipophilicity)
pKa (Predicted)	~10.5 (Typical secondary amine)

Synthetic Methodologies

For high-purity generation of (Dicyclopropylmethyl)(hexyl)amine, two primary routes are chemically sound and widely applicable. The Reductive Amination route is preferred for its atom economy and avoidance of over-alkylation byproducts common in direct alkylation.

Route A: Reductive Amination (Preferred)

This pathway utilizes Dicyclopropyl ketone and Hexylamine. It proceeds via the formation of a ketimine intermediate, which is subsequently reduced in situ.

Reagents:

• Precursor A: Dicyclopropyl ketone (CAS 1121-37-5)[3]

• Precursor B: Hexylamine (CAS 111-26-2)[3]

• Reducing Agent: Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride.

• Solvent: Dichloroethane (DCE) or Methanol.

Mechanism: The amine attacks the ketone carbonyl to form a hemiaminal, which dehydrates to the imine. The borohydride reagent selectively reduces the imine to the secondary amine without reducing the ketone precursor (if STAB is used).

Route B: Nucleophilic Substitution

Direct alkylation of (Dicyclopropylmethyl)amine with Hexyl bromide. This route requires careful control of stoichiometry to prevent tertiary amine formation.

Reagents:

• Precursor A: 1,1-Dicyclopropylmethanamine (CAS 13375-29-6)[3]

• Precursor B: 1-Bromohexane (CAS 111-25-1)[3]

• Base: K₂CO₃ or DIPEA (to scavenge HBr).

Visualization: Synthetic Workflow

The following diagram outlines the logical flow for the preferred Reductive Amination synthesis.

Caption: Figure 1. One-pot reductive amination pathway minimizing side reactions.[3]

Analytical Characterization Protocols

To validate the identity of CAS 1039937-08-0, researchers must rely on distinct spectral signatures.[3] The cyclopropyl protons provide a unique high-field diagnostic signal in NMR.

Proton NMR (^1H NMR) Profile

• δ -0.2 – 0.8 ppm (Multiplets, 8H): Characteristic cyclopropyl methylene protons.[3] These signals are highly shielded and distinct.

• δ 0.9 ppm (Triplet, 3H): Terminal methyl group of the hexyl chain.

• δ 1.2 – 1.5 ppm (Multiplets, 8H): Methylene protons of the hexyl chain.

• δ 2.6 – 2.8 ppm (Triplet/Multiplet, 2H): Methylene protons adjacent to nitrogen (Hexyl side).

• δ 1.8 – 2.0 ppm (Multiplet, 1H): Methine proton (CH) connecting the two cyclopropyl rings and the nitrogen.

Mass Spectrometry (MS) Fragmentation

In Electron Impact (EI) or ESI-MS/MS, the molecule undergoes predictable alpha-cleavage.[3]

• Parent Ion: [M+H]⁺ = 196.35 Da.

• Primary Fragment: Loss of a cyclopropyl group or cleavage of the hexyl chain.

• Base Peak: Often formed by alpha-cleavage adjacent to the nitrogen.[3]

Visualization: Analytical Logic

The diagram below illustrates the structural connectivity and expected fragmentation logic used in MS validation.

Caption: Figure 2. Structural connectivity and primary MS fragmentation site (Alpha-cleavage).[3]

Applications in Drug Discovery

The dicyclopropylmethylamine moiety is a privileged scaffold in medicinal chemistry. It is frequently employed to introduce lipophilicity while maintaining a lower molecular weight compared to cyclohexyl or phenyl analogs.

• T-Type Calcium Channel Blockers: Derivatives of dicyclopropylmethylamine have been patented as modulators of Ca(v)3.2 channels, relevant in treating neuropathic pain and epilepsy.

• GPCR Ligands: The hexyl chain provides flexibility to reach hydrophobic pockets in receptor binding sites (e.g., NPY or Chemokine receptors).

• Metabolic Stability: Cyclopropyl groups are often more metabolically stable than isopropyl or isobutyl groups, resisting cytochrome P450 oxidation.

Safety & Handling

• Hazard Class: Irritant (Skin/Eye).[4] As a secondary amine, it is basic and capable of causing chemical burns.

• Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amine or absorption of atmospheric CO₂ (carbamate formation).

• PPE: Chemical-resistant gloves (Nitrile), safety goggles, and fume hood usage are mandatory.

References

• Sigma-Aldrich. (n.d.).[3] (Dicyclopropylmethyl)(hexyl)amine Product Detail. Retrieved from (Verified via CAS search 1039937-08-0).[3]

• PubChem. (n.d.).[5][4] Compound Summary: (Dicyclopropylmethyl)amine (Precursor).[2] National Library of Medicine. Retrieved from [Link][3]

• European Patent Office. (2012).[6] Ring-Fused Heterocyclic Derivatives as T-type Calcium Channel Inhibitors. Patent EP2671582B1. Retrieved from

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Protocols & Analytical Methods

Application Note & Synthesis Protocol: (Dicyclopropylmethyl)(hexyl)amine

Abstract

This document provides a comprehensive guide for the synthesis of (Dicyclopropylmethyl)(hexyl)amine, a novel secondary amine with potential applications in pharmaceutical and agrochemical research. Given the absence of a direct, established protocol for this specific molecule, we present a robust and well-vetted synthetic strategy based on the principles of reductive amination. This application note details the synthesis of the key intermediate, dicyclopropyl ketone, followed by its reaction with hexylamine to yield the target compound. The protocol is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the experimental choices, safety considerations, and characterization methods.

Introduction and Rationale

The dicyclopropylmethyl motif is a valuable structural element in medicinal chemistry, often imparting unique conformational properties and metabolic stability to drug candidates. Its combination with a hexylamino side chain could lead to novel compounds with interesting lipophilic and pharmacokinetic profiles. This guide outlines a reliable synthetic route to (Dicyclopropylmethyl)(hexyl)amine, enabling its exploration in various research and development pipelines.

The chosen synthetic strategy involves a two-step process:

• Synthesis of Dicyclopropyl Ketone: This key intermediate is prepared from readily available starting materials.

• Reductive Amination: Dicyclopropyl ketone is then coupled with hexylamine via reductive amination to form the final product.

This approach was selected for its high efficiency, substrate tolerance, and scalability.

Synthetic Workflow

The overall synthetic pathway is illustrated in the diagram below. The process begins with the synthesis of dicyclopropyl ketone, which then undergoes reductive amination with hexylamine in the presence of a suitable reducing agent to afford the target secondary amine.

Caption: Synthetic workflow for (Dicyclopropylmethyl)(hexyl)amine.

Experimental Protocols

Synthesis of Dicyclopropyl Ketone

Dicyclopropyl ketone serves as a crucial precursor in this synthesis. It can be prepared from γ-butyrolactone through a multi-step process involving condensation, decarboxylation, and cyclization.[1][2][3]

Materials and Reagents:

Reagent	Formula	MW ( g/mol )	Quantity	Moles	Notes
Sodium	Na	22.99	50 g	2.17	Freshly cut
Methanol (absolute)	CH₃OH	32.04	600 mL	-	Anhydrous
γ-Butyrolactone	C₄H₆O₂	86.09	344 g	4.0	Redistilled
Hydrochloric Acid (conc.)	HCl	36.46	800 mL	-	-
Sodium Hydroxide	NaOH	40.00	480 g	12.0	-
Diethyl Ether	(C₂H₅)₂O	74.12	As needed	-	Anhydrous
Magnesium Sulfate	MgSO₄	120.37	25 g	-	Anhydrous

Procedure:

• Preparation of Sodium Methoxide: In a 3-liter three-necked flask equipped with a mechanical stirrer, dropping funnel, and a condenser set for distillation, prepare a solution of sodium methoxide by carefully adding 50 g of freshly cut sodium to 600 mL of absolute methanol.[1][2]

• Reaction with γ-Butyrolactone: To the stirred sodium methoxide solution, add 344 g of γ-butyrolactone in one portion. Heat the flask to distill the methanol at a rapid rate.[1][2]

• Acidification and Decarboxylation: After collecting approximately 475 mL of methanol, cool the reaction mixture. Set the condenser for reflux and cautiously add 800 mL of concentrated hydrochloric acid with stirring. Heat the mixture under reflux for 20 minutes.[2]

• Cyclization: Cool the mixture in an ice bath. Prepare a solution of 480 g of sodium hydroxide in 600 mL of water and add it to the stirred mixture, ensuring the temperature does not exceed 50°C. Heat the mixture under reflux for an additional 30 minutes.[1][2]

• Workup and Purification: Arrange the condenser for downward distillation and collect the ketone-water mixture. Saturate the aqueous layer with potassium carbonate to separate the ketone. Extract the aqueous layer with diethyl ether. Combine the organic layers, dry over anhydrous magnesium sulfate, and remove the ether. Distill the residue to obtain pure dicyclopropyl ketone. The expected yield is 114-121 g (52-55%).[1][2]

Synthesis of (Dicyclopropylmethyl)(hexyl)amine via Reductive Amination

Reductive amination is a highly effective method for forming carbon-nitrogen bonds.[4][5] This process involves the reaction of a ketone with an amine to form an intermediate imine, which is then reduced in situ to the desired amine.[4]

Materials and Reagents:

Reagent	Formula	MW ( g/mol )	Quantity	Moles	Notes
Dicyclopropyl Ketone	C₇H₁₀O	110.15	11.0 g	0.1	From Step 3.1
Hexylamine	C₆H₁₅N	101.19	10.1 g	0.1	-
Sodium Triacetoxyborohydride	NaBH(OAc)₃	211.94	25.4 g	0.12	Mild reducing agent
Dichloroethane (DCE)	C₂H₄Cl₂	98.96	200 mL	-	Anhydrous
Acetic Acid	CH₃COOH	60.05	6.0 g	0.1	Catalyst
Saturated Sodium Bicarbonate	NaHCO₃	84.01	As needed	-	For workup
Sodium Sulfate	Na₂SO₄	142.04	As needed	-	For drying

Procedure:

• Reaction Setup: In a 500 mL round-bottom flask, dissolve 11.0 g of dicyclopropyl ketone and 10.1 g of hexylamine in 200 mL of anhydrous dichloroethane.

• Acid Catalyst: Add 6.0 g of acetic acid to the solution to catalyze the formation of the iminium ion.

• Reduction: With stirring, add 25.4 g of sodium triacetoxyborohydride in portions over 30 minutes. The use of sodium triacetoxyborohydride is advantageous as it is a mild and selective reducing agent for imines in the presence of ketones.[5]

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Once the reaction is complete, quench the reaction by slowly adding saturated sodium bicarbonate solution until gas evolution ceases. Separate the organic layer, and extract the aqueous layer twice with dichloroethane.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter the solution and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield (Dicyclopropylmethyl)(hexyl)amine.

Characterization

The final product should be characterized using standard analytical techniques to confirm its identity and purity:

• ¹H NMR and ¹³C NMR: To confirm the structure of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present.

Safety and Handling

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Sodium metal is highly reactive with water and should be handled with extreme care.

• Concentrated acids and bases are corrosive and should be handled with appropriate caution.

• Organic solvents are flammable and should be kept away from ignition sources.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of (Dicyclopropylmethyl)(hexyl)amine. By following the outlined procedures for the preparation of dicyclopropyl ketone and the subsequent reductive amination, researchers can successfully synthesize this novel compound for further investigation in their respective fields. The provided rationale for experimental choices and detailed procedural steps aim to ensure a high degree of reproducibility and success.

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Reductive amination methods for preparing secondary amines

Executive Summary & Mechanistic Insight

Reductive amination is the cornerstone transformation for synthesizing secondary amines in medicinal chemistry and drug development. While conceptually simple—the condensation of a carbonyl with a primary amine followed by reduction—the practical challenge lies in chemoselectivity . The goal is to facilitate the rapid reduction of the intermediate iminium ion while leaving the starting carbonyl and the newly formed secondary amine (which is more nucleophilic than the primary amine) unreacted to prevent over-alkylation.

This guide moves beyond standard textbook definitions to provide a decision framework for reagent selection, focusing on the three dominant methodologies: Borohydride-based Direct Reductive Amination (DRA), Lewis-Acid Mediated Amination, and Heterogeneous Catalytic Hydrogenation.

The Mechanistic Pathway

Understanding the equilibrium is vital. The formation of the imine/iminium species is reversible and often rate-determining. The choice of reducing agent dictates whether the reaction is under kinetic or thermodynamic control.

Figure 1: The mechanistic pathway of reductive amination highlighting the critical iminium reduction step.

Strategic Reagent Selection: The Decision Matrix

Not all reductive aminations are equal. The choice of hydride source depends heavily on the steric hindrance of the substrate, the stability of functional groups, and the scale of the reaction.

Table 1: Comparative Analysis of Reducing Agents

Feature	Sodium Triacetoxyborohydride (STAB)	Sodium Cyanoborohydride ( )	Ti(OiPr) +	Catalytic Hydrogenation ( / Pd-C)
Primary Use Case	Gold Standard for Discovery Chemistry (DRA).	Acid-sensitive substrates; Historical standard.	Sterically hindered or unreactive ketones.	Industrial Scale ; "Green" chemistry.
Selectivity	Excellent. Reduces imines, not aldehydes/ketones.	Good, but pH dependent (requires pH ~6).	High. Forces imine formation via dehydration.	Variable. Can reduce nitro, benzyl, alkenes.
Toxicity	Low.	High (Generates HCN/Cyanide).	Low to Moderate.	Low (Catalyst recycling required).
Solvent System	DCE, THF, DCM (Aprotic).	MeOH, EtOH (Protic).	Neat or THF (then EtOH for reduction).	EtOH, MeOH, EtOAc.
Water Tolerance	Low (Hydrolyses slowly).	High.	Very Low (Ti acts as scavenger).	High.

Protocol A: The "Gold Standard" (STAB Method)

Context: Sodium Triacetoxyborohydride (

or STAB) is the preferred reagent for Direct Reductive Amination (DRA). Unlike Sodium Borohydride ( ), STAB is mild and exhibits high chemoselectivity for the iminium ion over the carbonyl group, allowing for a "one-pot" procedure without pre-forming the imine [1].

Application: Synthesis of secondary amines from aldehydes/ketones and primary amines where acid-labile groups are present.

Materials:

• Substrate: Aldehyde/Ketone (1.0 equiv)

• Amine: Primary Amine (1.0 - 1.2 equiv)

• Reagent: Sodium Triacetoxyborohydride (1.4 - 1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF). Note: DCE is preferred for rate, but THF is safer.

• Acid Catalyst: Acetic Acid (AcOH) (1.0 equiv) - Optional, used for ketones.

Step-by-Step Methodology:

• Preparation: In a dry reaction vial equipped with a stir bar, dissolve the Carbonyl substrate (1.0 equiv) and the Primary Amine (1.1 equiv) in DCE (0.2 M concentration).

  • Expert Insight: If using a ketone or an unreactive aldehyde, add 1.0 equiv of Acetic Acid to catalyze imine formation.

• Reagent Addition: Add Sodium Triacetoxyborohydride (1.4 equiv) in a single portion.

  • Note: The reaction may evolve slight gas; ensure the vessel is vented or under a nitrogen balloon.

• Reaction: Stir at room temperature (20–25 °C).

  • Monitoring: Check via LC-MS or TLC after 2 hours. Aldehydes typically react in 1–4 hours; ketones may require 12–24 hours.

• Quench: Once conversion is complete, quench the reaction by adding saturated aqueous

  . Stir for 15 minutes to neutralize acetic acid and destroy excess borohydride.

• Workup: Extract with Ethyl Acetate (x3). Wash combined organics with brine, dry over

  , and concentrate.

Self-Validation Check:

• If the starting material persists but the alcohol reduction product (from the ketone) appears, the imine formation was too slow. Correction: Switch to Protocol C (Ti-mediated).

Protocol B: The "Steric Challenge" (Titanium-Mediated)

Context: When the carbonyl is sterically hindered or electron-rich, equilibrium favors the starting materials. Standard borohydrides fail here. Titanium(IV) isopropoxide acts as a Lewis acid to activate the carbonyl and, crucially, as a water scavenger to drive the equilibrium toward the imine/enamine [2].

Application: Synthesis of secondary amines from hindered ketones or weakly nucleophilic amines (e.g., anilines).

Materials:

• Titanium(IV) isopropoxide (

  ) (1.2 - 1.5 equiv)

• Sodium Borohydride (

  ) (1.5 equiv)

Step-by-Step Methodology:

• Imine Formation (Neat/Concentrated): Mix the Amine (1.1 equiv) and Ketone (1.0 equiv) in a flask. Add

  (1.25 equiv) dropwise.

  • Expert Insight: Run this step neat (no solvent) if possible. If the substrates are solid, use the minimum amount of dry THF.

• Incubation: Stir under Nitrogen for 6–12 hours. The solution often becomes viscous.

• Dilution: Dilute the reaction mixture with dry Ethanol (0.5 M).

  • Note:

    is compatible with ethanol for short periods.

• Reduction: Add

  (1.5 equiv) carefully (exothermic). Stir for 2–4 hours.

• Hydrolysis (Critical Step): Quench by adding water (

  ). A heavy white precipitate ( ) will form.

  • Filtration: Filter the suspension through a Celite pad to remove titanium salts. Wash the pad with EtOAc.

• Workup: Concentrate the filtrate to remove ethanol, redissolve in EtOAc, and wash with base (1N NaOH) to ensure the amine is free-based.

Protocol C: Industrial Scale (Catalytic Hydrogenation)

Context: For large-scale applications where boron waste is unacceptable, heterogeneous catalysis is preferred. This method is "atom economical" but requires careful catalyst selection to avoid side reactions (e.g., dehalogenation) [3].

Workflow Visualization:

Figure 2: Workflow for heterogeneous catalytic hydrogenation.

Step-by-Step Methodology:

• Safety: Ensure the autoclave/Parr shaker is grounded.

• Loading: Charge the vessel with the Carbonyl (1.0 equiv), Amine (1.0 equiv), and solvent (MeOH or EtOH).

• Catalyst: Add 5–10 wt% of 10% Pd/C (wet support preferred to prevent ignition).

• Hydrogenation: Seal vessel. Purge with Nitrogen (x3), then Hydrogen (x3). Pressurize to 30–50 psi (approx 2–3 bar).

• Agitation: Shake/stir for 4–12 hours.

• Workup: Filter through Celite (do not let the catalyst dry out—fire hazard). Concentrate filtrate.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Bhattacharyya, S. (1994). Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds with sodium borohydride. Journal of the Chemical Society, Perkin Transactions 1, (1), 1–2. [Link]

• Gomez, S., Peters, J. A., & Maschmeyer, T. (2002). The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. Advanced Synthesis & Catalysis, 344(10), 1037–1057. [Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The cyanohydridoborate anion as a selective reducing agent. Journal of the American Chemical Society, 93(12), 2897–2904. [Link]

High-Impact Catalytic Strategies for Alkyl Amine Synthesis

Application Note & Protocol Guide

Executive Summary & Strategic Selection

Alkyl amines constitute the structural backbone of over 75% of small-molecule pharmaceuticals. While traditional nucleophilic substitution (SN2) remains common, it suffers from over-alkylation and poor functional group tolerance. Modern drug development demands catalytic precision.

This guide details three distinct catalytic methodologies selected for their scalability, atom economy, and ability to forge challenging C(sp3)-N bonds:

Methodology	Primary Utility	Key Advantage	Catalyst Class
Heterogeneous Reductive Amination	The Workhorse. General synthesis of 1°, 2°, and 3° amines from carbonyls.	Scalable, robust, industry standard (25% of all pharma C-N bonds).	Pd/C, Pt/C
Hydrogen Borrowing (Alkylation)	The Green Route. Alkylation of amines using alcohols.	Water is the only byproduct. High atom economy.[1]	Homogeneous Ru/Ir
Metallaphotoredox Coupling	The Precision Tool. Coupling of alkyl halides/acids with amines.	Access to elusive sp3-sp3 linkages; mild conditions.	Ni/Ir Dual Catalysis

Method A: Heterogeneous Catalytic Reductive Amination

Context: This is the gold standard for converting aldehydes or ketones to amines. Unlike hydride reagents (e.g., NaBH(OAc)3), catalytic hydrogenation minimizes waste and simplifies workup.

Mechanism of Action

The reaction proceeds via the in situ formation of an imine (or iminium ion), which is subsequently reduced on the metal surface.

• Condensation: Carbonyl + Amine

  Hemiaminal Imine + H2O.

• Adsorption: The imine coordinates to the catalyst surface.

• Insertion: Surface hydrides transfer to the C=N bond.

Standard Protocol (Pd/C Catalyzed)

Scope: Synthesis of secondary/tertiary amines from aldehydes/ketones.

Materials:

• Substrate: Carbonyl compound (1.0 equiv), Amine (1.1–1.2 equiv).

• Catalyst: 10 wt% Pd/C (Type: Degussa E101 or equivalent). Load: 5–10 wt% relative to substrate.

• Solvent: Methanol (MeOH) or Ethanol (EtOH). Note: Avoid aldehydes in EtOH if acetal formation is rapid.

• Hydrogen Source: H2 balloon (1 atm) or Parr shaker (3–5 bar).

Step-by-Step Workflow:

• Preparation: In a round-bottom flask, dissolve the carbonyl substrate (1 mmol) and amine (1.1 mmol) in MeOH (5 mL, 0.2 M).

• Imine Formation (Optional but Recommended): Add 3Å molecular sieves or anhydrous MgSO4 and stir for 1–2 hours to drive imine formation. Filter off desiccant before hydrogenation if using a flow reactor; for batch, it can often remain.

• Catalyst Addition: Safety Note: Pd/C is pyrophoric. Wet the catalyst with a small amount of water or toluene before adding to the flammable solvent, or add under an inert argon stream.

• Hydrogenation: Purge the vessel with N2 (x3), then H2 (x3). Stir vigorously under H2 atmosphere at RT for 4–16 hours.

• Monitoring: Check by LCMS. Look for the disappearance of the imine intermediate (

  of product minus 2).

• Workup: Filter the reaction mixture through a Celite pad to remove Pd/C. Rinse with MeOH. Concentrate the filtrate.

• Purification: If necessary, purify via acid-base extraction or flash chromatography (DCM/MeOH/NH3).

Troubleshooting:

• Problem: Dehalogenation of aryl halides.

  • Fix: Switch catalyst to Pt/C (sulfided) or add a poison like dimethyl sulfoxide (DMSO) (0.1 equiv) to attenuate Pd activity.

• Problem: Tertiary amine synthesis is sluggish.

  • Fix: Add a Lewis acid promoter (e.g., Ti(OiPr)4, 1.0 equiv) to facilitate iminium formation.

Method B: Homogeneous Hydrogen Borrowing

Context: Also known as "hydrogen autotransfer," this method activates alcohols to act as alkylating agents. It is highly "green" as it avoids mutagenic alkyl halides.

Mechanism of Action

The metal catalyst "borrows" hydrogen from the alcohol to form a reactive aldehyde, which condenses with the amine. The catalyst then returns the hydrogen to reduce the imine.[2]

Figure 1: The Hydrogen Borrowing Cycle.[1][3] The catalyst shuttles hydride equivalents, generating only water as waste.

Protocol (Ruthenium-Catalyzed)

Scope: N-alkylation of primary amines with primary alcohols.

Materials:

• Catalyst Precursor: [Ru(p-cymene)Cl2]2 (0.5–1.0 mol%).

• Ligand: DPEphos or dppf (1.0–2.0 mol%).

• Base: K2CO3 (0.5 equiv) or KOtBu (0.1 equiv).

• Solvent: Toluene or t-Amyl alcohol.

Step-by-Step Workflow:

• Catalyst Activation: In a glovebox or under Argon, mix [Ru(p-cymene)Cl2]2 (3 mg, 0.005 mmol) and DPEphos (5.4 mg, 0.01 mmol) in Toluene (3 mL). Stir for 10 min to form the active species.

• Substrate Addition: Add the amine (1.0 mmol), the alcohol (1.1 mmol), and the base.

• Reaction: Seal the tube (pressure tube recommended). Heat to 100–110 °C for 12–24 hours. Note: High temperature is required to overcome the dehydrogenation energy barrier.

• Workup: Cool to RT. Filter through a short silica plug to remove base and catalyst. Evaporate solvent.

• Validation: 1H NMR. Characteristic shift: Appearance of N-CH2 protons (approx. 2.5–3.0 ppm).

Method C: Metallaphotoredox C(sp3)-N Coupling

Context: Traditional cross-coupling (Buchwald-Hartwig) struggles with alkyl halides due to slow oxidative addition and rapid

-hydride elimination. Dual catalysis (Ni + Photoredox) overcomes this by generating alkyl radicals that intercept the Nickel cycle.

Mechanism & Pathway

This system merges two cycles:

• Photocatalytic Cycle (Ir): Harvests light to generate an excited state that performs Single Electron Transfer (SET) to generate an alkyl radical from an alkyl halide or carboxylic acid.

• Nickel Cycle: Captures the alkyl radical and the amine, facilitating reductive elimination to form the C-N bond.

Figure 2: Dual Catalytic Cycle. The intersection of radical generation and Ni-catalysis enables sp3-N bond formation.

Protocol (MacMillan/Doyle Conditions)

Scope: Coupling of secondary amines with secondary alkyl bromides.

Materials:

• Photocatalyst: [Ir(dtbbpy)(ppy)2]PF6 (1 mol%).

• Metal Catalyst: NiCl2·glyme (5 mol%) + dtbbpy (5 mol%).

• Base: Quinuclidine (1.0 equiv) or DABCO.

• Solvent: DMA (Dimethylacetamide).

• Light Source: Blue LED (Kessil or similar, ~450 nm).

Step-by-Step Workflow:

• Setup: In an 8 mL vial equipped with a stir bar, add NiCl2·glyme (1.1 mg), dtbbpy (1.3 mg), and the Ir-photocatalyst (9 mg).

• Substrates: Add the Alkyl Bromide (1.0 mmol), Amine (1.5 mmol), and Base (1.1 mmol).

• Solvent & Degas: Add anhydrous DMA (5 mL). Sparge with Nitrogen for 10 minutes (Oxygen quenches the excited state).

• Irradiation: Seal the vial. Place 2–3 cm away from the Blue LED fan. Stir for 18–24 hours. Fan cooling is crucial to maintain RT.

• Workup: Dilute with Et2O, wash with water (to remove DMA), dry over Na2SO4, and concentrate.

Comparative Analysis

Feature	Reductive Amination	Hydrogen Borrowing	Metallaphotoredox
Substrate Availability	High (Aldehydes/Ketones)	High (Alcohols)	Medium (Alkyl Halides)
Atom Economy	Good (H2O byproduct)	Excellent (H2O byproduct)	Low (Stoichiometric salt waste)
Steric Tolerance	High	Medium	Low (Sensitive to bulk)
Operational Difficulty	Low (Standard Labware)	Medium (Pressure/Heat)	High (Inert atm + Light setup)
Green Metric	High (if catalytic H2 used)	Very High	Moderate

References

• Hamid, M. H. S. A., et al. (2009).[1][3] "Ruthenium-Catalyzed N-Alkylation of Amines and Sulfonamides Using Borrowing Hydrogen Methodology." Journal of the American Chemical Society.[3]

• Afanasyev, O. I., et al. (2019).[2] "Reductive Amination in the Synthesis of Pharmaceuticals." Chemical Reviews.

• Corcoran, E. B., et al. (2016). "Aryl Amination using Ligand-Free Ni(II) Salts and Photoredox Catalysis." Science.

• Zuo, Z., et al. (2014).

  -Carboxyl sp3-Carbons with Aryl Halides." Science.

• Roughley, S. D., & Jordan, A. M. (2011). "The Medicinal Chemist’s Toolbox: An Analysis of Reactions Used in the Pursuit of Drug Candidates." Journal of Medicinal Chemistry.

Sources

• 1. Ruthenium-Catalyzed N-Alkylation of Amines and Sulfonamides Using Borrowing Hydrogen Methodology [organic-chemistry.org]
• 2. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
• 3. Sci-Hub. ChemInform Abstract: Ruthenium‐Catalyzed N‐Alkylation of Amines and Sulfonamides Using Borrowing Hydrogen Methodology. / ChemInform, 2009 [sci-hub.sg]

Application Note: Synthesis and Utility of (Dicyclopropylmethyl)(hexyl)amine in Pharmaceutical Optimization

Executive Summary & Strategic Rationale

In modern medicinal chemistry, the dicyclopropylmethyl moiety has emerged as a "privileged structure," most notably serving as the lipophilic anchor in the blockbuster influenza drug Baloxavir marboxil (Xofluza) . This group offers a unique balance of steric bulk and metabolic stability, resisting CYP450-mediated oxidation far better than its isopropyl or cyclohexyl analogs.

This Application Note details the synthesis, purification, and utility of (Dicyclopropylmethyl)(hexyl)amine , a strategic intermediate used to modulate the lipophilicity (LogP) of pharmaceutical candidates. By appending a hexyl chain to the dicyclopropylmethyl pharmacophore, researchers can probe hydrophobic pockets in viral endonucleases or GPCRs, significantly altering bioavailability and membrane permeability.

Key Chemical Data

Property	Value	Note
IUPAC Name	N-hexyl-1,1-dicyclopropylmethanamine
Molecular Formula	C₁₃H₂₅N
Molecular Weight	195.35 g/mol
Predicted LogP	~4.2 - 4.5	High lipophilicity; surfactant-like properties
Boiling Point	~260°C (Predicted)	High boiling point requires vacuum distillation
Key Pharmacophore	Dicyclopropylmethyl	Metabolically stable hydrophobic anchor

Synthesis Protocol: Reductive Amination

Objective: Synthesize (Dicyclopropylmethyl)(hexyl)amine with >98% purity while minimizing over-alkylation (tertiary amine formation).

Retrosynthetic Analysis & Pathway

Direct alkylation of dicyclopropylmethylamine with hexyl halides often leads to dialkylation impurities. The Reductive Amination pathway using Hexanal is the preferred "Gold Standard" for pharmaceutical intermediates due to its mild conditions and high selectivity.

Figure 1: Selective Reductive Amination Pathway. The use of Sodium Triacetoxyborohydride (STAB) ensures mono-alkylation selectivity.

Detailed Experimental Procedure

Scale: 10.0 mmol (approx. 2.0 g output)

Reagents:

• Substrate: Dicyclopropylmethylamine (1.11 g, 10 mmol) [Commercially available or synthesized via Baloxavir intermediate routes].

• Carbon Source: Hexanal (1.00 g, 10 mmol).

• Reductant: Sodium triacetoxyborohydride (STAB) (3.18 g, 15 mmol).

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (30 mL).

• Additives: Acetic Acid (glacial, 1-2 drops) to catalyze imine formation.

Step-by-Step Protocol:

• Imine Formation:

  • In a 100 mL round-bottom flask, dissolve Dicyclopropylmethylamine (1.0 eq) in DCE (30 mL).

  • Add Hexanal (1.0 eq) dropwise.

  • Add Acetic Acid (0.1 eq). Stir at room temperature for 30 minutes. Note: The solution may warm slightly as the imine forms.

• Reduction:

  • Cool the mixture to 0°C (ice bath).

  • Add STAB (1.5 eq) in three portions over 15 minutes. Caution: Mild gas evolution.

  • Remove ice bath and stir at room temperature for 4–6 hours.

  • Monitor: Check reaction progress via TLC (10% MeOH in DCM, stain with Ninhydrin). The starting primary amine spot should disappear.

• Quench & Workup:

  • Quench with saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 20 minutes to decompose boron complexes.

  • Separate the organic layer.[1]

  • Extract the aqueous layer with DCM (2 x 20 mL).

  • Combine organic layers, dry over Na₂SO₄, filter, and concentrate in vacuo.

Purification & Quality Control (QC)

Because the product is a secondary lipophilic amine, it can "streak" on silica gel. A specialized Acid/Base purification loop is recommended over standard chromatography.

Acid-Base Purification Logic

This method exploits the basicity of the secondary amine to remove non-basic impurities (residual hexanal, neutral byproducts) without column chromatography.

Figure 2: Self-validating Acid/Base Extraction Protocol ensures removal of neutral starting materials.

Analytical Validation (QC Criteria)

• ¹H NMR (CDCl₃, 400 MHz):

  • Cyclopropyl Ring: Look for the characteristic high-field multiplets between δ 0.2 – 0.7 ppm (8H). This confirms the integrity of the dicyclopropyl moiety.

  • Methine Proton: A multiplet around δ 1.3 – 1.5 ppm (CH-N).

  • Hexyl Chain: Terminal methyl triplet at δ 0.9 ppm ; methylene envelope δ 1.2 – 1.6 ppm .

• Mass Spectrometry (ESI+):

  • Expected [M+H]⁺ = 196.2.

  • Note: Dicyclopropyl groups often show a characteristic fragmentation loss of cyclopropane (-42 Da) in high-energy collisions.

Application in Drug Discovery: SAR & LogP Modulation

The "Magic Methyl" vs. Dicyclopropyl Effect

In the optimization of Baloxavir (Xofluza), the dicyclopropylmethyl group was critical. Replacing a standard isopropyl group with dicyclopropylmethyl often results in:

• Metabolic Stability: The cyclopropyl C-H bonds have higher bond dissociation energy (approx. 106 kcal/mol) compared to isopropyl tertiary C-H bonds (96 kcal/mol), reducing susceptibility to CYP450 oxidation.

• Lipophilicity Boost: The hexyl chain variant described here is a "probe molecule." It is used to determine if a binding pocket has a deep hydrophobic channel.

Handling Precautions[4]

• Surfactant Nature: The combination of a polar amine head and a lipophilic hexyl tail gives this molecule surfactant properties. It may foam during evaporation.

• Glassware Adhesion: Lipophilic amines stick to glass. Rinse all glassware with acidified methanol during cleaning to prevent cross-contamination.

References

• Baloxavir Marboxil Synthesis & Structure

  • K. T. Hashimoto, et al. "Discovery of S-033188 (Baloxavir Marboxil), a Novel Inhibitor of Influenza Virus Cap-Dependent Endonuclease." Journal of Medicinal Chemistry, 2018.

  • Source:

• Reductive Amination Protocols

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996.

  • Source:

• Cyclopropyl Group in Medicinal Chemistry

  • Talele, T. T. "The 'Cyclopropyl Fragment' is a Versatile Player in Drug Design."[2][3] Journal of Medicinal Chemistry, 2016.

  • Source:

• General Synthesis of Dicyclopropylmethylamine

  • Shionogi & Co., Ltd.

  • Source:

Sources

• 1. US3847985A - Process for the preparation of cyclopropylmethyl alkyl amines - Google Patents [patents.google.com]
• 2. longdom.org [longdom.org]
• 3. benchchem.com [benchchem.com]

Analytical methods for the quantification of volatile amines

Strategies for Pharmaceutical Impurities and Environmental Matrices

Executive Summary & Scientific Context

The quantification of volatile amines—specifically methylamine (MMA), dimethylamine (DMA), and trimethylamine (TMA)—is a critical analytical challenge in pharmaceutical development and food safety.

In the pharmaceutical sector, these amines are often precursors to N-nitrosamines (e.g., NDMA), which are potent genotoxic carcinogens. The FDA's "Control of Nitrosamine Impurities in Human Drugs" guidance mandates rigorous screening of these precursors. In food science, Total Volatile Basic Nitrogen (TVB-N) serves as a primary spoilage index for seafood.

The Analytical Challenge:

• High Polarity & Basicity: Low molecular weight amines interact strongly with silanol groups in glass liners and GC columns, leading to severe peak tailing and poor reproducibility.

• High Volatility: Analyte loss during sample preparation is common.

• Lack of Chromophores: Native amines are undetectable by standard UV-Vis, necessitating derivatization or alternative detection methods.

This guide details two self-validating protocols: Headspace-SPME-GC-MS for complex solid/liquid matrices and Suppressed Ion Chromatography (IC) for aqueous formulations.

Method 1: Headspace SPME-GC-MS

Best For: Trace-level detection in complex matrices (API powders, tissue samples) where solvent extraction is impractical.

Theory of Operation

Solid Phase Microextraction (SPME) integrates sampling, isolation, and concentration into a single step. By adjusting the sample pH to >12, amines are forced into their free base form (

), drastically increasing their volatility and partitioning into the headspace. A specialized fiber (Carboxen/PDMS) adsorbs the analytes, which are then thermally desorbed in the GC inlet.

Workflow Diagram

Figure 1: Automated HS-SPME-GC-MS workflow for volatile amine extraction.

Detailed Protocol

Materials:

• Fiber: 75 µm Carboxen/PDMS (Polydimethylsiloxane) – Critical for low MW volatiles.

• Column: Agilent CP-Volamine or Restek Rtx-Volatile Amine (30m x 0.32mm). Standard non-polar columns (DB-5) will fail due to peak tailing.

• Reagents: 10M NaOH, NaCl (analytical grade).

Step-by-Step Procedure:

• Sample Preparation:

  • Weigh 1.0 g of sample into a 20 mL headspace vial.

  • Add 5 mL of saturated NaCl solution (salting out effect increases partition coefficient

    ).

  • Add 100 µL of 10M NaOH. Note: Final pH must be >12 to ensure deprotonation (

    of DMA 10.7).

  • Immediately crimp the cap with a PTFE/Silicone septum.

• SPME Extraction:

  • Incubate vial at 60°C for 10 minutes (agitation: 250 rpm).

  • Expose SPME fiber to the headspace for 20 minutes at 60°C.

• GC-MS Acquisition:

  • Inlet: 250°C, Splitless mode (0.75 min purge). Use a 2mm ID liner packed with base-deactivated wool.

  • Oven Program: 40°C (hold 2 min)

    10°C/min 200°C (hold 1 min).

  • MS Detection: SIM Mode. Monitor ions:

    • MMA: m/z 31 (Quant), 30

    • DMA: m/z 44 (Quant), 42

    • TMA: m/z 58 (Quant), 42

Method 2: Suppressed Ion Chromatography (IC)

Best For: Aqueous drug formulations, water analysis, and salts where volatility is variable.

Theory of Operation

IC separates amines as cations (

) on a cation-exchange column. The critical innovation is Suppressed Conductivity Detection . The suppressor electrolytically neutralizes the acidic eluent (MSA) into water, lowering the background conductivity to near zero while converting the amine analytes into highly conductive hydroxide forms. This yields signal-to-noise ratios 10-50x higher than non-suppressed methods.

IC Logic Flow

Figure 2: Flow path for Suppressed Conductivity IC. Suppression is vital for trace sensitivity.

Detailed Protocol

Materials:

• System: Dionex ICS-6000 or equivalent with RFIC (Reagent-Free IC) capability.

• Column: Dionex IonPac CS19 (4x250 mm). Designed specifically to separate hydrophilic amines from alkali metals.

• Eluent: Methanesulfonic Acid (MSA).[1]

Step-by-Step Procedure:

• Mobile Phase Generation:

  • Set Eluent Generator to produce a gradient:

    • 0-10 min: Isocratic 4 mM MSA.

    • 10-25 min: Ramp to 45 mM MSA (elutes divalent cations).

    • 25-30 min: Re-equilibrate at 4 mM.

• Sample Injection:

  • Filter sample through 0.2 µm Nylon filter. Do not use cellulose acetate (binds amines).

  • Inject 25 µL.

• Suppression:

  • Set Suppressor current to recycle mode (dynamic control based on flow rate, typically ~20-30 mA).

  • Mechanism:[2][3][4][5] The suppressor membrane exchanges hydronium ions (

    ) from the MSA with sodium ions ( ) from the regenerant, effectively removing the background signal.

Quantitative Performance Comparison

Parameter	HS-SPME-GC-MS	Suppressed IC
Linearity ( )	> 0.995 (0.1 - 100 ppm)	> 0.999 (0.01 - 50 ppm)
LOD (Limit of Detection)	~10 - 50 ppb	~1 - 5 ppb
Selectivity	High (Mass spectral confirmation)	Medium (Retention time only)
Matrix Tolerance	Excellent (Headspace isolates analyte)	Moderate (High salt loads affect retention)
Throughput	30-45 min/sample	20-30 min/sample

Troubleshooting & Optimization (Expertise Pillar)

Issue 1: Severe Peak Tailing (GC-MS)

• Cause: Interaction between basic amines and acidic silanol groups on the liner or column.

• Solution:

  • Liner: Switch to a "Base-Deactivated" liner with Ultra-Inert wool.

  • Priming: Inject a high-concentration amine standard (1000 ppm) 3 times before the sequence to "occupy" active sites.

  • Column Trimming: Remove 10-20 cm of the column inlet; non-volatile matrix deposits often create active sites here.

Issue 2: "Ghost" Peaks (SPME)

• Cause: Carryover on the fiber. Carboxen retains volatiles strongly.

• Solution: Increase the post-injection fiber bake-out time in the GC inlet (e.g., 5 mins at 260°C) between samples.

Issue 3: Retention Time Shift (IC)

• Cause: Column overloading by matrix cations (e.g.,

  from saline drugs).

• Solution: Use a high-capacity column (CS19) and increase the MSA ramp rate. If shifts persist, use standard addition quantification rather than external calibration.

References

• US Food and Drug Administration (FDA). (2024).[6][7] Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. [Link][4][7]

• Pashkova, A., et al. (2009). Trace Analysis of Methylamines by Headspace-SPME-GC-MS. Journal of Chromatography A. [Link]

• European Medicines Agency (EMA). (2020). Nitrosamine impurities in human medicinal products. [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. youtube.com [youtube.com]
• 5. improvedpharma.com [improvedpharma.com]
• 6. insider.thefdagroup.com [insider.thefdagroup.com]
• 7. Control of Nitrosamine Impurities in Human Drugs | FDA [fda.gov]

Application Note: Determination of Cyclopropylamine in Pharmaceutical Samples by Cation-Exchange Chromatography with Suppressed Conductivity Detection

Abstract

This application note presents a detailed, robust, and sensitive method for the determination of cyclopropylamine (CPA) using ion chromatography (IC). Cyclopropylamine is a critical primary amine intermediate used in the synthesis of various Active Pharmaceutical Ingredients (APIs), such as Nevirapine and Moxifloxacin.[1] Due to its lack of a significant UV chromophore, trace-level quantification of CPA as a potential impurity in drug substances poses an analytical challenge. The method detailed herein utilizes cation-exchange chromatography for separation, followed by suppressed conductivity detection, which provides excellent sensitivity and selectivity without the need for complex derivatization procedures. This protocol is designed for researchers, quality control analysts, and drug development professionals requiring a reliable, stability-indicating method for CPA quantification.

Scientific Principle and Rationale

The successful determination of cyclopropylamine by ion chromatography hinges on exploiting its fundamental chemical properties. As a primary amine, CPA is a weak base with a pKa of approximately 9.10.[2][3][4] The core of this method involves using an acidic mobile phase.

Mechanism of Separation:

• Analyte Protonation: In an acidic eluent, the cyclopropylamine molecule is protonated, converting it into the cyclopropylammonium cation (C₃H₅NH₃⁺).

• Cation-Exchange Interaction: The positively charged analyte electrostatically interacts with the negatively charged functional groups (typically sulfonic acid groups) of the cation-exchange stationary phase within the column.

• Elution: The analyte is then eluted by the continuous flow of the mobile phase, which contains competing cations (e.g., H₃O⁺ from the acidic eluent). The strength of the interaction, and thus the retention time, is governed by the specific chromatographic conditions.

Mechanism of Detection: Ion-exchange chromatography with suppressed conductivity detection is a well-established method for analyzing amines.[5][6]

• High Background Eluent: The acidic eluent used for separation has a high background conductivity.

• Chemical Suppression: After the analytical column, the eluent passes through a chemical suppressor. In cation analysis, this is an anion-exchange membrane in the hydroxide form. The suppressor exchanges the counter-anion of the eluent (e.g., Cl⁻ from HCl) for a hydroxide ion (OH⁻).

• Signal Enhancement: The H⁺ from the eluent combines with the OH⁻ from the suppressor to form water, a very low-conductivity species. Simultaneously, the cyclopropylammonium cation's counter-anion is also exchanged for OH⁻, forming cyclopropylamine and water. This process dramatically reduces the background noise and enhances the signal-to-noise ratio for the analyte, enabling highly sensitive detection.[7]

Analytical Workflow Overview

The entire process, from sample receipt to final data analysis, follows a systematic and logical progression designed to ensure data integrity and reproducibility.

Caption: High-level workflow for CPA determination by Ion Chromatography.

Methodology and Protocol

This protocol is adapted from a validated, stability-indicating method published in the scientific literature, ensuring its robustness and applicability.[1][8]

Instrumentation and Consumables

Component	Specification
Ion Chromatography System	An IC system equipped with a pump, injector, column oven, and conductivity detector.
Chemical Suppressor	An appropriate cation suppressor (e.g., electrolytically regenerating suppressor).
Analytical Column	Metrosep C4 (250 mm × 4.0 mm, 5 µm) or equivalent cation-exchange column.[1][8]
Data Acquisition Software	Chromatography software for system control, data acquisition, and processing (e.g., Chromeleon™, OpenLab™).
Analytical Balance	Capable of weighing to 0.01 mg.
Sample Filtration	0.45 µm or 0.22 µm chemically compatible syringe filters (e.g., Nylon, PVDF).
Volumetric Glassware	Class A flasks and pipettes.

Reagents and Standard Preparation

• Deionized (DI) Water: High-purity, Type I, 18.2 MΩ·cm resistivity.

• Hydrochloric Acid (HCl): Reagent grade or higher.

• Acetonitrile (ACN): HPLC grade.

• Cyclopropylamine (CPA) Standard: Certified reference material (>99.0% purity).

Mobile Phase (Eluent) Preparation (5 mM HCl with 10% ACN):

• Measure approximately 800 mL of DI water into a 1 L volumetric flask.

• Carefully add 0.42 mL of concentrated HCl (approx. 12 M).

• Add 100 mL of ACN.

• Bring to the final volume of 1 L with DI water and mix thoroughly.

• Degas the mobile phase for 15 minutes using sonication or vacuum filtration before use.

Standard Solution Preparation:

• CPA Stock Solution (e.g., 500 µg/mL): Accurately weigh 50 mg of CPA reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.[1]

• Working Standard Solution (e.g., 0.75 µg/mL): Perform serial dilutions of the stock solution with the mobile phase to achieve the desired final concentration for calibration. The linearity of this method has been established between 0.37 µg/mL and 1.5 µg/mL.[1][8]

Sample Preparation

The simple solubility of CPA and many pharmaceutical matrices allows for a straightforward preparation protocol.

• Weighing: Accurately weigh a specified amount of the drug substance (e.g., 100 mg) into a suitable volumetric flask (e.g., 50 mL).

• Dissolution: Add a volume of mobile phase to dissolve the sample. Sonication may be used to aid dissolution.

• Dilution: Dilute to the final volume with the mobile phase.

• Filtration: Filter the final solution through a 0.45 µm syringe filter into an IC vial.

Chromatographic Conditions

Parameter	Condition
Column	Metrosep C4 (250 mm × 4.0 mm, 5 µm)[1][8]
Mobile Phase	5 mM HCl with 10% (v/v) ACN[1][8]
Flow Rate	0.9 mL/min[1][8]
Injection Volume	20 µL[1]
Column Temperature	27 °C[1][8]
Detector	Suppressed Conductivity
Run Time	Approximately 10-15 minutes (CPA elutes at ~5.2 min)[1]

System Suitability and Method Validation

To ensure the trustworthiness and reliability of the results, system suitability must be confirmed before analysis, and the method's performance characteristics should be understood.

System Suitability Test (SST)

Before running samples, inject the working standard solution five or six times and evaluate the following parameters:

Parameter	Acceptance Criteria	Rationale
Tailing Factor (Tf)	≤ 2.0	Ensures peak symmetry and good chromatographic performance.
Retention Time %RSD	≤ 2.0%	Demonstrates the stability of the pump and system.
Peak Area %RSD	≤ 5.0%	Confirms the precision of the injector and detector response.

Summary of Validated Method Performance

The referenced method was fully validated according to ICH guidelines. The results demonstrate its suitability for the intended purpose.[1]

Validation Parameter	Result
Linearity Range	0.37 µg/mL – 1.5 µg/mL[1][8]
Correlation Coefficient (r²)	> 0.997[1][8]
Limit of Detection (LOD)	0.10 µg/mL[1][8]
Limit of Quantification (LOQ)	0.37 µg/mL[1][8]
Accuracy (Recovery)	97.0% – 98.0% in API matrices[1][8]
Precision (%RSD)	< 5%

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Shifting Retention Times (RT)	1. Inconsistent eluent preparation.2. Fluctuation in column temperature.3. Pump malfunction or leak.	1. Prepare fresh eluent carefully.2. Ensure the column oven is stable at the set temperature.3. Check for leaks and perform pump maintenance.
Poor Peak Shape (Tailing/Fronting)	1. Column contamination or degradation.2. Sample solvent mismatch.3. Sample overload.	1. Flush the column or replace if necessary.2. Ensure samples are dissolved in the mobile phase.3. Dilute the sample further.
High Backpressure	1. Blockage in the system (tubing, frit, guard column).2. Particulate matter injected onto the column.	1. Systematically disconnect components to locate the blockage.2. Always filter samples before injection.
Noisy or Drifting Baseline	1. Air bubbles in the system.2. Contaminated eluent.3. Suppressor or detector cell issue.	1. Degas eluent thoroughly and purge the pump.2. Prepare fresh eluent with high-purity reagents.3. Check suppressor/detector diagnostics.

Conclusion

The ion chromatography method detailed in this note provides a simple, sensitive, and reliable protocol for the quantification of cyclopropylamine. By leveraging fundamental principles of cation-exchange and suppressed conductivity detection, this approach eliminates the need for derivatization, saving time and reducing analytical complexity. Its validated performance makes it an ideal tool for quality control laboratories and research and development settings within the pharmaceutical industry, ensuring the purity and safety of drug substances.

References

• Guidechem. (n.d.). Cyclopropylamine 765-30-0 wiki.
• Thermo Fisher Scientific. (n.d.). Determinations of Heat Stable Amine Salts and Amines in Amine Scrubbing Solutions Using Suppressed Conductivity and Charge Detection.

• Kothapalli, S. R., Kumar, P., Khagga, M., Sharma, H., Singh, S., & Handa, A. (2012). Simple and sensitive stability-indicating ion chromatography method for the determination of cyclopropylamine in nevirapine and moxifloxacin hydrochloride drug substances. PubMed. Retrieved from [Link]

• ChemBK. (2024, April 9). Cyclopropylamine. Retrieved from [Link]

• ResearchGate. (2025, August 7). GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients | Request PDF. Retrieved from [Link]

• Kothapalli, S. R., Kumar, P., Khagga, M., Sharma, H., Singh, S., & Handa, A. (2012). Simple and Sensitive Stability-Indicating Ion Chromatography Method for the Determination of Cyclopropylamine in Nevirapine and Moxifloxacin Hydrochloride Drug Substances. Scientia Pharmaceutica, 80(2), 331–343. Retrieved from [Link]

• LabRulez LCMS. (n.d.). AN 182: Determination of Biogenic Amines in Alcoholic Beverages by Ion Chromatography with Suppressed Conductivity and Integrate. Retrieved from [Link]

• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE. Retrieved from [Link]

• Płotka-Wasylka, J., Simeonov, V., & Namieśnik, J. (2008). Determination of aliphatic amines by cation-exchange chromatography with suppressed conductivity detection after solid phase extraction. PubMed. Retrieved from [Link]

• LookChem. (n.d.). Cas 765-30-0,Cyclopropylamine. Retrieved from [Link]

• Chromatography Forum. (2006, March 18). Detecting Primary Amines. Retrieved from [Link]

• Metrohm. (n.d.). Measuring inorganic cations and amines with ion chromatography mass spectrometry (IC-MS).
• Google Patents. (n.d.). WO2017011218A1 - Amines analysis by ion chromatography.
• Google Patents. (n.d.). CN101025407A - Analytical method for determining micro moisture in cyclopropyl amine by gas phase chromatography.

• Semantic Scholar. (2010, March 27). GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. Retrieved from [Link]

• Scribd. (n.d.). Ion Chromatography for Amines in Oil & Gas | PDF | Elution. Retrieved from [Link]

• Google Patents. (n.d.). US3988464A - Cyclopropylamines as pharmaceuticals.
• Thermo Fisher Scientific. (n.d.). Designing Ion Chromatography Methods for Determining Amines in Pharmaceuticals.

• membraPure. (n.d.). Discover the Applications of the Ion Chromatograph IONUS. Retrieved from [Link]

• Aplitech Biolab. (n.d.). ION CHROMATOGRAPHY APPLICATION NOTES. Retrieved from [Link]

Sources

• 1. Simple and Sensitive Stability-Indicating Ion Chromatography Method for the Determination of Cyclopropylamine in Nevirapine and Moxifloxacin Hydrochloride Drug Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. Cyclopropylamine CAS#: 765-30-0 [m.chemicalbook.com]
• 4. chembk.com [chembk.com]
• 5. Analyzing Amines by Ion Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Analyzing Amines by Ion Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. Simple and sensitive stability-indicating ion chromatography method for the determination of cyclopropylamine in nevirapine and moxifloxacin hydrochloride drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ascendant Role of Dicyclopropylmethylamines in Modern Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The dicyclopropylmethyl (DCPM) moiety, a seemingly simple yet structurally intriguing motif, has steadily gained prominence as a valuable building block in the intricate art of organic synthesis. Its unique stereoelectronic properties, born from the fusion of two strained cyclopropyl rings, impart a desirable combination of rigidity, lipophilicity, and metabolic stability to parent molecules. This has not gone unnoticed in the realm of medicinal chemistry and agrochemical research, where the DCPM group is increasingly employed to fine-tune the pharmacokinetic and pharmacodynamic profiles of bioactive compounds.

This technical guide serves as a comprehensive resource for researchers and professionals, offering in-depth insights into the practical applications of dicyclopropylmethylamines. We move beyond theoretical discussions to provide detailed, field-proven protocols for the synthesis of key intermediates, empowering chemists to harness the full potential of this versatile building block.

The Dicyclopropylmethyl Group: A Bioisostere with Benefits

The strategic incorporation of cyclopropyl rings into drug candidates is a well-established strategy to enhance metabolic stability and potency.[1][2] The high C-H bond dissociation energy of the cyclopropyl group renders it less susceptible to oxidative metabolism by cytochrome P450 enzymes.[1] The dicyclopropylmethyl group amplifies these benefits, offering a unique three-dimensional scaffold that can serve as a bioisostere for other common chemical groups, such as gem-dimethyl or tert-butyl moieties, while introducing distinct conformational constraints.[3] This can lead to improved binding affinity and selectivity for biological targets.

Core Applications and Synthetic Protocols

Dicyclopropylmethylamines serve as versatile nucleophiles and synthons for a variety of chemical transformations. Their reactivity is centered around the nitrogen atom, enabling facile formation of amides, ureas, and substituted amines, which are foundational linkages in a vast array of functional molecules.

Application 1: Synthesis of N,N'-Disubstituted Ureas and Subsequent Cyclization to 2-Aminooxazolines

One of the notable applications of dicyclopropylmethylamine is in the synthesis of heterocyclic structures, such as 2-aminooxazolines. These motifs are present in a range of biologically active compounds. The synthesis proceeds through an initial reaction with an isocyanate to form a stable urea intermediate, which can then be cyclized.

Protocol 1: Synthesis of 2-(dicyclopropylmethylamino)oxazoline

This two-step protocol details the synthesis of 2-(dicyclopropylmethylamino)oxazoline, a valuable heterocyclic intermediate, starting from dicyclopropylmethylamine. The procedure is adapted from a patented synthetic route.[4]

Step A: Synthesis of N-(dicyclopropylmethyl)-N'-(β-chloroethyl)urea

This step involves the nucleophilic addition of dicyclopropylmethylamine to β-chloroethyl isocyanate to form the corresponding urea derivative.

• Materials:

  • Dicyclopropylmethylamine (13.4 g)

  • β-Chloroethyl isocyanate (13 g)

  • Tetrahydrofuran (THF), anhydrous (45 ml)

  • Acetonitrile (for recrystallization, optional)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve β-chloroethyl isocyanate (13 g) in anhydrous THF (15 ml).

  • Cool the solution to 0-5 °C using an ice bath.

  • Dissolve dicyclopropylmethylamine (13.4 g) in anhydrous THF (30 ml) and add it dropwise to the cooled isocyanate solution, maintaining the internal temperature between 0 °C and 5 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 15 hours.

  • Evaporate the solvent under reduced pressure to obtain the crude N-(dicyclopropylmethyl)-N'-(β-chloroethyl)urea as a solid residue (approximately 26.5 g).[4]

  • The crude product can be used directly in the next step or purified by recrystallization from acetonitrile to yield white crystals (Melting Point: 103-104 °C with decomposition).[4]

Step B: Synthesis of 2-(dicyclopropylmethylamino)oxazoline

This step involves the intramolecular cyclization of the urea intermediate to form the final oxazoline product.

• Materials:

  • Crude N-(dicyclopropylmethyl)-N'-(β-chloroethyl)urea (25 g)

  • Water (150 ml)

  • Concentrated ammonia solution

  • Diethyl ether

• Procedure:

  • Suspend the crude urea (25 g) in water (150 ml) in a round-bottom flask.

  • Heat the suspension under reflux for 2 hours.

  • Cool the reaction mixture to room temperature.

  • Extract the aqueous solution with diethyl ether to remove any unreacted starting material or non-polar impurities.

  • Separate the aqueous phase and make it alkaline by the addition of concentrated ammonia solution.

  • A precipitate will form. Collect the solid by suction filtration, wash it with water, and dry it to yield 2-(dicyclopropylmethylamino)oxazoline (11.8 g).[4]

  • The product has a melting point of 105-106 °C.[4]

Data Summary: Synthesis of 2-(dicyclopropylmethylamino)oxazoline

Step	Reactants	Product	Yield (approx.)	Melting Point (°C)	Reference
A	Dicyclopropylmethylamine, β-Chloroethyl isocyanate	N-(dicyclopropylmethyl)-N'-(β-chloroethyl)urea	Quantitative (crude)	103-104 (recrystallized)	[4]
B	N-(dicyclopropylmethyl)-N'-(β-chloroethyl)urea	2-(dicyclopropylmethylamino)oxazoline	~47% (from crude urea)	105-106	[4]

Reaction Workflow: Synthesis of 2-(dicyclopropylmethylamino)oxazoline

Caption: Workflow for the synthesis of 2-(dicyclopropylmethylamino)oxazoline.

Application 2: Formation of N-(Dicyclopropylmethyl)amides from Acyl Chlorides

The reaction of dicyclopropylmethylamine with acyl chlorides provides a straightforward and efficient route to N-(dicyclopropylmethyl)amides. These amides can serve as key intermediates in the synthesis of more complex molecules or as final products with potential biological activity. The high reactivity of acyl chlorides ensures that the reaction proceeds readily, often at room temperature.[5][6]

Protocol 2: General Procedure for the Synthesis of N-(Dicyclopropylmethyl)amides

This protocol provides a general method for the acylation of dicyclopropylmethylamine using an acyl chloride.

• Materials:

  • Dicyclopropylmethylamine (1.0 eq)

  • Acyl chloride (1.0-1.1 eq)

  • Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Triethylamine (TEA) or Pyridine (1.1-1.2 eq, as a base)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve dicyclopropylmethylamine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add the acyl chloride (1.0 eq) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract with DCM (3 x volume of aqueous layer).

  • Combine the organic layers and wash successively with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford the desired N-(dicyclopropylmethyl)amide.

Reaction Workflow: Amide Formation

Caption: General workflow for the synthesis of N-(dicyclopropylmethyl)amides.

Conclusion and Future Outlook

Dicyclopropylmethylamines are emerging as powerful and versatile building blocks in the synthetic chemist's toolkit. Their unique structural and electronic properties offer significant advantages in the design and synthesis of novel molecules with tailored properties, particularly in the fields of medicinal and agricultural chemistry. The protocols provided herein for the synthesis of 2-aminooxazolines and N-substituted amides serve as a practical starting point for researchers looking to incorporate the dicyclopropylmethyl motif into their synthetic targets. As the demand for structurally diverse and metabolically robust compounds continues to grow, the applications of dicyclopropylmethylamines are poised for significant expansion, opening new avenues for innovation in drug discovery and materials science.

References

• US3988464A - Cyclopropylamines as pharmaceuticals - Google P
• Metabolism of cyclopropyl groups - Hypha Discovery Blogs. (URL: not available)
• Synthesis and pharmacological characterization of novel trans-cyclopropylmethyl-linked bivalent ligands that exhibit selectivity and allosteric pharmacology at the dopamine D3 receptor (D3R) - PMC - NIH. (URL: not available)

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications - Longdom Publishing. (URL: [Link])

• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed. (URL: not available)
• Dicyclohexylamine as a Pesticide Intermediate: Enhancing Agricultural Chemical Synthesis. (URL: not available)

• Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps. (URL: [Link])

• Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities - PMC. (URL: not available)

• Chemists synthesize plant-derived molecules that hold potential as pharmaceuticals. (URL: [Link])

• reaction between acyl chlorides and amines - addition / elimination - Chemguide. (URL: [Link])

• Synthesis and Pharmacological Characterization of Novel trans-Cyclopropylmethyl-Linked Bivalent Ligands That Exhibit Selectivity and Allosteric Pharmacology at the Dopamine D3 Receptor (D3R) - PubMed. (URL: [Link])

• (PDF) Heterocycles - Synthesis and Biological Activities - ResearchGate. (URL: [Link])

• Reactions of Acyl Chlorides with Primary Amines - Chemistry LibreTexts. (URL: [Link])

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applicatio - Longdom Publishing. (URL: [Link])

• reaction between acyl chlorides and amines - addition / elimination - Chemguide. (URL: [Link])

• Relevant Developments in the Use of Three‐Component Reactions for the Total Synthesis of Natural Products. The last 15 Years - PMC. (URL: not available)

• Dicyclopentyl Dithiosquarate as an Intermediate for the Synthesis of Thiosquaramides. (URL: [Link])

• Acyl Chlorides (A-Level) | ChemistryStudent. (URL: [Link])

• 1-ethyl-3-(3-dimethylamino)propylcarbodiimide hydrochloride and methiodide - Organic Syntheses Procedure. (URL: [Link])

• A Study Of Synthesis Of Bioactive Heterocycles - IJNRD. (URL: not available)

• 2-(Cyclopropylamino)-5-(4-methoxybenzylidene)thiazol-4(5H)-one - MDPI. (URL: [Link])

• Installation of d3-methyl group to drugs by continuous-flow solid-phase synthesis - PMC. (URL: not available)
• A Review: Biological Importance of Heterocyclic Compounds - Der Pharma Chemica. (URL: not available)

• Recent Advances in Multicomponent Reactions Catalysed under Operationally Heterogeneous Conditions - MDPI. (URL: [Link])

• 5-Dodecen-2-one, (E) - Organic Syntheses Procedure. (URL: [Link])

• De novo multicomponent assembly of diarylamines via photoredox/nickel dual catalysis | ChemRxiv. (URL: [Link])

• Synthesis and Insecticidal Activity of Novel Anthranilic Diamide Insecticides Containing Indane and Its Analogs - MDPI. (URL: [Link])

Sources

• 1. academics.su.edu.krd [academics.su.edu.krd]
• 2. natur.cuni.cz [natur.cuni.cz]
• 3. longdom.org [longdom.org]
• 4. prepchem.com [prepchem.com]
• 5. 2-Oxazoline synthesis [organic-chemistry.org]
• 6. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Sterically Hindered Secondary Amines

Current Status: OPERATIONAL Ticket Queue: LOW Support Tier: Level 3 (Senior Application Scientist)

Welcome to the Synthesis Support Center

You have reached the advanced troubleshooting hub for Sterically Hindered Secondary Amines . This interface is designed to bypass standard textbook definitions and address the specific failure modes encountered when "textbook"

or standard reductive aminations fail due to steric bulk.

Quick Triage: Select Your Workflow

Before opening a ticket, verify your method selection against our logic flow. Most failures stem from forcing a method incompatible with the steric demand of the substrates.

Figure 1: Methodological Decision Tree. Select the protocol based on substrate nature and steric demand.

Ticket #4092: Reductive Amination Stalled

User Complaint: "I am trying to react a bulky ketone (e.g., adamantone or t-butyl ketone) with a secondary amine. I see no conversion after 24h with STAB (Sodium Triacetoxyborohydride). The starting material remains untouched."

Root Cause Analysis

Standard reductive amination relies on the formation of an iminium ion intermediate. With sterically hindered substrates, the equilibrium constant (

) for iminium formation is extremely low. The "water" byproduct of condensation cannot escape the bulky transition state, pushing the equilibrium back to the ketone. STAB is too mild to shift this equilibrium, and stronger acids often degrade the amine.

The Solution: The Titanium(IV) Isopropoxide Protocol

You must use a Lewis Acid that acts as both a dehydrating agent and an activator. Titanium(IV) isopropoxide,

, coordinates to the carbonyl oxygen, increasing electrophilicity, while simultaneously scavenging water to drive the equilibrium forward [1].

Step-by-Step Protocol

• Stoichiometry:

  • Ketone: 1.0 equiv

  • Amine: 1.2 – 1.5 equiv

  • : 1.25 – 2.0 equiv (Neat or in THF)
  • : 2.0 equiv (for the reduction step)

• Activation Phase (The Critical Step):

  • Mix the ketone and amine in a dry flask under

    .

  • Add

    slowly.

  • Crucial: Stir neat (without solvent) if the mixture is liquid. If solid, use the minimum amount of dry THF.

  • Time: Stir for 6–12 hours at room temperature (or

    for extreme hindrance).

  • Checkpoint: Monitor by IR. Disappearance of the ketone

    stretch (approx. ) and appearance of the iminium stretch ( ) indicates readiness.

• Reduction Phase:

  • Dilute the viscous mixture with absolute ethanol (or dry MeOH).

  • Add

    carefully (exothermic).

  • Stir for 2–4 hours at room temperature.

• Workup (The "Titanium Emulsion" Fix):

  • Issue: Quenching Ti reactions with water creates a gelatinous white paste (

    ) that traps product.

  • Fix: Quench with 2M NaOH or 10% aqueous ammonia . This solubilizes the titanium salts. Filter through Celite if necessary.

Mechanism of Action

Figure 2:

acts as a dual activator and water scavenger, forcing the formation of the sterically disfavored iminium species.

Ticket #5521: Buchwald-Hartwig Coupling Failed (Dehalogenation)

User Complaint: "I am coupling a secondary amine with an aryl bromide. I used

and BINAP. The major product is the reduced arene (Ar-H), not the coupled amine."

Root Cause Analysis

This is a classic competition between Reductive Elimination (forming the C-N bond) and

-Hydride Elimination . With bulky secondary amines, the steric clash prevents the amine from approaching the Pd center for reductive elimination. Meanwhile, if the amine has -hydrogens, the crowded Pd center prefers to grab a hydride, leading to reduction of the aryl halide and oxidation of the amine to an imine [2].

The Solution: Ligand Switch to Dialkylbiaryl Phosphines

You must use ligands specifically designed to create a "pocket" that enforces reductive elimination. RuPhos and BrettPhos are the industry standards for this.

Ligand Selection Matrix

Substrate Class	Recommended Ligand	Catalyst Generation	Why?
Secondary Acyclic	RuPhos	Gen 3 / Gen 4	Excellent for steric bulk; prevents -elimination.
Primary Bulky	BrettPhos	Gen 3 / Gen 4	High activity; mono-ligated species dominates.
Heterocycles	t-BuBrettPhos	Gen 3 / Gen 4	Tolerates Lewis basic nitrogens in the substrate.

Optimized Protocol (RuPhos Gen 4)

• Reagents:

  • Aryl Halide: 1.0 equiv[1][2]

  • Amine: 1.2 equiv[1][3]

  • Catalyst: RuPhos Pd G4 (1–3 mol%).[4] Note: Using the G4 precatalyst ensures a defined 1:1 Pd:Ligand ratio, critical for hindered couplings.

  • Base: NaOtBu (Sodium tert-butoxide) or LiHMDS (if base-sensitive functional groups exist).

  • Solvent: Toluene or Dioxane (anhydrous).

• Procedure:

  • Charge the reaction vial with the G4 precatalyst and base.

  • Evacuate and backfill with Argon (3x).

  • Add solvent, aryl halide, and amine via syringe.

  • Heat to

    .[2] Note: Higher temperature is often required for hindered substrates to overcome the activation energy of the reductive elimination step.

• Troubleshooting the "Black Metal":

  • If the reaction turns black immediately (Pd precipitation), your ligand is not protecting the metal. Ensure you are using G3/G4 precatalysts rather than mixing

    + Ligand in situ, as in situ mixing is inefficient for bulky ligands.

Ticket #6010: Purification Nightmares

User Complaint: "I formed the product, but it's an oil that co-elutes with my starting amine on silica. I can't get it pure."

Root Cause Analysis

Sterically hindered secondary amines are often lipophilic and basic. On standard silica gel, they interact strongly with silanol groups (

), causing "streaking" or irreversible adsorption. Furthermore, because they are hindered, they often don't crystallize well as free bases.

The Solution: Acid-Base "Switch" & Modified Stationary Phases

Method A: The "Reverse" Acid-Base Extraction

Instead of a standard workup, use the

difference.

• Dissolve the crude mixture in

  or Hexanes.

• Extract with 1M HCl (3x).

  • Theory: The amine becomes a water-soluble ammonium salt (

    ). Neutral impurities (unreacted ketone, ligands) stay in the organic layer.

• Wash the aqueous layer with fresh ether to remove trapped organics.

• Basify the aqueous layer with 6M NaOH (until pH > 12).

• Extract back into DCM or Ether. Dry and concentrate. This often yields >95% purity without chromatography.

Method B: Chromatographic Modifiers

If you must run a column:

• Pre-treat Silica: Flush the column with 1% Triethylamine (TEA) in Hexanes before loading your sample. This "caps" the acidic silanol sites.

• Eluent: Use DCM/MeOH with 1%

  (Ammonium hydroxide).

• Alternative: Use Basic Alumina instead of silica gel. It is less acidic and prevents the "sticking" of basic amines.

References

• Mattson, R. J., et al. (1990).[5] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[5] The Journal of Organic Chemistry, 55(8), 2552–2554.[5]

• Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2(1), 27-50.

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 116(19), 12564–12649.

• Bhattacharyya, S. (1995). "Reductive Amination of Carbonyl Compounds with Titanium(IV) Isopropoxide and Sodium Borohydride." Journal of Organic Chemistry, 60, 4928-4929.

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Optimization of reaction conditions for reductive amination

Technical Support Center: Reductive Amination Optimization

Introduction

Welcome to the Technical Support Center. Reductive amination is arguably the most versatile C–N bond-forming reaction in pharmaceutical synthesis, yet it is frequently plagued by issues of chemoselectivity (over-alkylation), conversion equilibrium (unfavorable kinetics), and workup difficulties (boron-amine complexation).

This guide moves beyond basic textbook definitions. It is designed to help you select the precise reagent system for your specific substrate class and troubleshoot failure modes using mechanistic insights.

Module 1: Reagent Selection Strategy

Q: I have a sensitive substrate. Which reducing agent balances reactivity and selectivity?

A: The choice of reducing agent dictates the success of the reaction. You must match the hydride source’s nucleophilicity to the electrophilicity of the imine/iminium intermediate versus the starting carbonyl.

The Three-Tier Selection System:

• Sodium Triacetoxyborohydride (STAB): The "Gold Standard" for direct reductive amination. It is mild and exhibits excellent chemoselectivity because it reduces imines/iminium ions much faster than aldehydes or ketones.

• Sodium Cyanoborohydride (NaBH

  CN): The "Classic" (Borch conditions).[1] Effective but toxic. Requires pH control (pH 6–7) to prevent reduction of the carbonyl.[2]

• Titanium(IV) Isopropoxide [Ti(O

  Pr) ] + NaBH : The "Heavy Lifter." Use this for sterically hindered ketones or weakly nucleophilic amines (e.g., anilines). The Titanium acts as a Lewis acid and water scavenger to drive the equilibrium toward the imine.

Decision Matrix: Reagent Selection

Figure 1: Decision tree for selecting the optimal reductive amination protocol based on substrate sterics and reactivity.

Module 2: Protocols & Methodologies

Q: Can you provide a self-validating protocol for the standard STAB reaction?

A: Yes. This protocol is based on the work of Abdel-Magid et al. [1].[3][4] It is designed to minimize dialkylation (over-reaction) when using primary amines.

Protocol A: Direct Reductive Amination with STAB

• Scope: Aldehydes/Ketones + Primary/Secondary Amines.[2][5][4][6]

• Key Advantage: STAB is stable in the absence of acid and does not reduce carbonyls appreciably at room temperature.

Step	Action	Mechanistic Rationale
1	Dissolve Carbonyl (1.0 equiv) and Amine (1.0–1.2 equiv) in DCE (1,2-Dichloroethane) or THF.	DCE is the optimal solvent for STAB solubility.[7] THF is a greener alternative but may slow kinetics.
2	Critical: If using a ketone, add Acetic Acid (1.0 equiv) .	Ketones are less electrophilic than aldehydes. Acid catalysis accelerates imine formation.
3	Add STAB (1.4–1.5 equiv) in one portion.	Slight excess ensures complete reduction of the transient imine.
4	Stir at Room Temp for 1–16 hours. Monitor by LCMS.	Checkpoint: Look for the disappearance of the imine intermediate ( ).
5	Quench: Add saturated aqueous NaHCO .	Neutralizes acetic acid and destroys excess hydride.

Q: My reaction has stalled. The starting material is untouched. What now?

A: If STAB fails, it is usually because the equilibrium favors the carbonyl + amine rather than the imine. You need to force the equilibrium. Switch to the Titanium(IV) Isopropoxide protocol [2].

Protocol B: Ti(O

Pr) Mediated Reductive Amination

• Scope: Hindered Ketones, Anilines, Electron-deficient amines.

• Mechanism: Ti(O

  Pr) acts as a Lewis Acid to activate the carbonyl and a water scavenger (hydrolyzing to TiO ) to drive equilibrium.

Step	Action	Mechanistic Rationale
1	Mix Amine (1.2 equiv) and Ketone (1.0 equiv) Neat (no solvent) or in minimal THF.	High concentration favors bimolecular condensation.
2	Add Ti(O Pr) (1.25 equiv) slowly.	Caution: Exothermic. The solution often becomes viscous as the Ti-complex forms.
3	Stir for 1–4 hours at RT.	Allows formation of the imine/enamine species.[4][8]
4	Dilute with Ethanol or Methanol.[9]	Prepares the solution for the borohydride source (solubility).
5	Add NaBH (1.0 equiv) carefully.	Reduces the Ti-activated imine in situ.
6	Workup (Critical): Add 1N NaOH or water. Filter the white precipitate (TiO ).	The resulting inorganic solid can trap product; wash the filter cake thoroughly with ether/EtOAc.

Mechanism of Titanium Activation

Figure 2: Mechanistic pathway of Titanium-mediated amination, highlighting the dual role of Ti as catalyst and dehydrating agent.

Module 3: Troubleshooting & FAQs

Q: I am observing significant dialkylation (tertiary amine formation) when trying to make a secondary amine. How do I stop this?

A: Dialkylation occurs because the secondary amine product is often more nucleophilic than the primary amine starting material.

• Fix 1 (Stoichiometry): Use a large excess of the primary amine (5–10 equiv) if cheap/volatile.

• Fix 2 (Stepwise): Do not use STAB in one pot. Form the imine first in MeOH (with dehydrating agents like MgSO

  if needed), then add NaBH at 0°C.

• Fix 3 (Solvent): Switch to acetonitrile . Some reports suggest it suppresses dialkylation compared to DCE [1].

Q: I cannot separate my product from the boron residues during workup. It forms a sticky emulsion.

A: Boron-amine complexes are notorious.

• Method A (Solid Phase): If the product is non-polar, filter through a short pad of silica gel immediately after concentrating the reaction mixture.

• Method B (Oxidative Workup): Treat the crude reaction mixture with aqueous NaOH and H

  O (carefully!) to oxidize boron species to boric acid, which is water-soluble.

• Method C (Acidic Scavenge): Quench with 1M HCl, stir for 30 mins to break the B–N complex, wash with ether (removes non-basic impurities), then basify the aqueous layer to pH >10 and extract the amine.

Q: Why avoid Sodium Cyanoborohydride (NaBH

CN)?

A: While effective (Borch reduction [3]), it carries high risks:

• Toxicity: Generates HCN gas upon acidification.

• Disposal: Waste streams require special cyanide destruction protocols.

• Kinetics: It is generally slower than STAB. Use only if STAB fails or if pH < 4 is strictly required.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4][6] Studies on Direct and Indirect Reductive Amination Procedures.[3][7][6] The Journal of Organic Chemistry, 61(11), 3849–3862.

• Bhattacharyya, S. (1995). Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds. Synlett, 1995(10), 1079-1080.

• Borch, R. F. , Bernstein, M. D., & Durst, H. D. (1971).[1][2] The cyanohydridoborate anion as a selective reducing agent.[1][2][10][4][8][9][11] Journal of the American Chemical Society, 93(12), 2897–2904.

Sources

• 1. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. sciencemadness.org [sciencemadness.org]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 9. reddit.com [reddit.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Method for Screening Sodium Cyanoborohydride for Free Cyanide Content and Its Impact on Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Long-Chain Alkylamines

[1]

Status: Operational Operator: Senior Application Scientist Ticket ID: PUR-LCA-001 Subject: Advanced Purification Protocols & Troubleshooting for C12+ Alkylamines

Executive Summary: The Amphiphilic Challenge

Long-chain alkylamines (C12–C22+) present a unique purification paradox. Their long hydrocarbon tails confer significant lipophilicity (solubility in non-polar solvents), while their nitrogen heads provide basicity and polarity. This amphiphilic nature leads to three primary failure modes in purification:

• Emulsification: They act as cationic surfactants, stabilizing emulsions during aqueous extractions.

• Tailing: Strong interaction with acidic silanols in chromatography leads to peak broadening.

• Atmospheric Instability: They rapidly absorb CO₂ to form carbamates and oxidize to N-oxides upon air exposure.

This guide provides self-validating protocols to overcome these specific barriers.

Workflow Visualization

The following decision tree outlines the logical flow for selecting the correct purification method based on the impurity profile.

Figure 1: Decision matrix for selecting purification methodologies based on impurity classification.

Module A: Liquid-Liquid Extraction (The Anti-Emulsion Protocol)

The Issue: You are performing an extraction (e.g., Ether/Water), and the separatory funnel turns into a stable, milky emulsion. The Cause: Long-chain amines act as surfactants. At neutral or high pH, they lower the interfacial tension between water and organic solvents, stabilizing droplets.

Troubleshooting Protocol

Do NOT simply shake harder. Follow this causality-based approach:

Step	Action	Mechanistic Rationale
1	Acidify to pH < 2	Protonation ( ) increases water solubility and disrupts the surfactant balance, often breaking the emulsion immediately.
2	The "Salting Out" Method	Add saturated NaCl (brine) to the aqueous phase. The increased ionic strength reduces the solubility of organics in the water phase and increases interfacial tension, forcing phase separation [1].
3	Filtration (The Nuclear Option)	If emulsion persists, filter the entire biphasic mixture through a pad of Celite or glass wool. This physically ruptures the stabilized droplets.
4	Solvent Switch	Avoid Diethyl Ether. Use Dichloromethane (DCM) . DCM is denser than water; the amine (if neutral) prefers the lower layer, and the density difference often overpowers the surfactant effect.

Standard Operating Procedure (SOP): The 3-Swing Wash

• Dissolve crude amine in DCM.

• Extract with 1M HCl (x3): The amine moves to the aqueous top layer (as

  ). Neutral impurities (starting alkyl halides) stay in the DCM.

  • Critical Check: If the amine chain is very long (>C18), the hydrochloride salt may be insoluble in water but soluble in DCM. In this case, this method fails. Proceed to Module C (Recrystallization) .

• Discard organic layer (contains neutrals).

• Basify aqueous layer with NaOH (pH > 12) to regenerate free amine.

• Extract fresh DCM (x3). Dry over

  (granular) to avoid clogging.

Module B: Chromatography (Silanol Suppression)

The Issue: Your amine elutes as a broad, tailing streak that spans 10+ fractions, or it never elutes at all. The Cause: Silica gel (

) possesses acidic silanol groups ( ).[1] Basic amines hydrogen-bond or ion-pair with these sites, resulting in non-linear adsorption isotherms (tailing) [2].

The Fix: Triethylamine (TEA) Competition

You must modify the mobile phase to saturate these active sites.[2]

Protocol:

• Pre-treatment: Flush the silica column with a mobile phase containing 1-3% Triethylamine (TEA) or

  before loading the sample.

• Mobile Phase: Maintain 0.5% TEA in your eluent throughout the run.

• Mechanism: TEA is a small, highly mobile base. It aggressively binds to the acidic silanol sites, effectively "capping" them. This forces your long-chain amine to interact only with the solvent front, sharpening the peak.

Warning: TEA can interfere with UV detection at low wavelengths (<210 nm). Ensure your detector is set to 254 nm or use Iodine staining for TLC.

Module C: Salt Formation & Recrystallization (The High-Purity Route)

The Issue: Distillation is degrading your product (oxidation/color), and extraction isn't removing isomeric amine impurities (e.g., separating primary from secondary amines). The Solution: Convert the liquid amine into a crystalline solid. Impurities generally will not fit into the crystal lattice.

Protocol: Hydrochloride Precipitation

• Dissolution: Dissolve crude amine in dry Diethyl Ether or Hexane.

• Acid Addition: Bubble dry HCl gas or add 2M HCl in Ether/Dioxane dropwise.

  • Observation: A white precipitate (Amine-HCl) will form immediately.

• Filtration: Filter the solid.[3] Wash with cold ether.

  • Purification: Recrystallize this salt.

  • Solvent System: Boiling Ethanol or Isopropanol . If too soluble, add Ether until turbid (Two-solvent recrystallization) [3].

• Regeneration: Suspend purified salt in water/DCM mixture. Add NaOH.[4][5][6] Extract the free base into DCM.

Data Table: Solubility Inversion of Long-Chain Salts Unlike small amines (e.g., methylamine), long-chain amine salts exhibit "inverted" solubility behavior due to the dominant hydrophobic tail.

Species	Water Solubility	Non-Polar Solvent Solubility
Short Chain ( ) HCl Salt	High	Low
Long Chain ( ) HCl Salt	Low / Insoluble	Moderate (Hot)
Free Amine ( )	Insoluble	High

Note: For C18+ amines, the HCl salt may act like a soap in water. Recrystallization from anhydrous alcohols is preferred.

Module D: Distillation (Thermal Management)

The Issue: The amine turns yellow/brown during distillation. The Cause: Oxidation (N-oxide formation) or thermal decomposition.

Protocol:

• Vacuum is Non-Negotiable: Long-chain amines boil >250°C at atm. You need <0.5 mmHg to keep the pot temperature below 150°C.

• The "Bleed" Trick: Do not use a standard air bleed capillary. Use a Nitrogen Bleed . Connect a balloon of

  to the capillary inlet. This ensures that the pressure regulation gas is inert, preventing oxidation at high temps.

• Glassware Prep: Base-wash glassware (rinse with dilute NaOH, then water, then oven dry) before distillation. Acidic residues on glass can catalyze decomposition.

Frequently Asked Questions (FAQ)

Q: My amine has turned into a solid, waxy crust after sitting on the bench for 2 hours. Is it ruined? A: Likely not. It has absorbed atmospheric

to form a carbamate salt ( ).

• Fix: Dissolve in DCM and wash with 1M NaOH. The base will liberate the amine and release the

  (you will see bubbling). Dry and store under Argon.

Q: I cannot separate the primary amine from the secondary amine byproduct (

vs ). A: Extraction won't work (pKas are too similar).

• Chemical Fix: Use Salicylaldehyde . It reacts selectively with the primary amine to form a Schiff base (solid). Filter the solid, wash away the secondary amine liquid, then hydrolyze the Schiff base with dilute acid to recover the pure primary amine.

Q: Can I use reverse-phase (C18) HPLC? A: Yes, but you must control the pH. Use a high pH buffer (Ammonium Bicarbonate, pH 10) or an ion-pairing agent (TFA). At low pH, the protonated amine will not retain well on C18 and will elute in the void volume.

References

• Emulsion Breaking: U.S. EPA.[7] (1999). Method 1664, Revision A: N-Hexane Extractable Material (HEM; Oil and Grease) and Silica Gel Treated N-Hexane Extractable Material (SGT-HEM) by Extraction and Gravimetry. Link

• Chromatography Additives: Pharma Growth Hub. (2023).[8] Effect of Triethylamine (TEA) on the Retention in RPLC. Link

• Recrystallization Protocols: Massachusetts Institute of Technology (MIT). Two-Solvent Recrystallization Guide. Link

• General Purification: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard Field Reference).

End of Technical Guide. For further assistance, contact the synthesis core facility.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. benchchem.com [benchchem.com]
• 5. How are primary, secondary, and tertiary amines separated from their mixt.. [askfilo.com]
• 6. US5347053A - Process for preparing alkylamines - Google Patents [patents.google.com]
• 7. azom.com [azom.com]
• 8. pharmagrowthhub.com [pharmagrowthhub.com]

Technical Support Center: Overcoming Challenges in the Scale-Up of Amine Synthesis

Welcome to the Technical Support Center for Amine Synthesis Scale-Up. This guide is designed for researchers, scientists, and drug development professionals who are transitioning amine synthesis from laboratory scale to pilot plant or manufacturing scale. The shift from grams to kilograms introduces complexities that can significantly impact yield, purity, and safety.[1][2] This resource provides in-depth, field-proven insights into identifying, troubleshooting, and overcoming these challenges.

Section 1: Fundamental Scale-Up Principles & Common Pitfalls

Scaling up a chemical reaction is not merely about using larger flasks and more reagents. The physical and chemical principles governing the reaction change dramatically. Understanding these changes is the first step in a successful scale-up campaign.

Frequently Asked Questions (FAQs)

• Q1: Why did my yield and purity drop significantly when I scaled up my reaction?

  • A1: This is a classic scale-up challenge. The most common culprits are inefficient heat and mass transfer.[1][3] In a small flask, mixing and heating are relatively uniform. In a large reactor, the surface-area-to-volume ratio decreases, making it harder to remove heat from exothermic reactions or to heat the reaction mass evenly.[3][4] This can lead to localized "hot spots" where side reactions occur, generating impurities and consuming starting material, ultimately lowering your yield.[3][5]

• Q2: I'm observing new, unidentifiable impurities that were absent on the lab scale. What is happening?

  • A2: New impurities often arise from subtle changes in reaction conditions that become magnified at scale.[6] Longer reaction or addition times, inefficient mixing, and temperature gradients are common causes.[5][7] For example, a slow addition that takes minutes in the lab might take hours at scale, allowing intermediates to decompose or react in unintended ways.[5] It is critical to evaluate how process modifications and scale-up production can lead to new impurities.[6]

• Q3: My reaction is experiencing a dangerous exotherm (thermal runaway). How can I prevent this?

  • A3: A thermal runaway occurs when the heat generated by the reaction exceeds the rate of heat removal by the cooling system.[4][8] This is a major safety hazard. Prevention involves a combination of thorough process safety analysis (e.g., using Differential Scanning Calorimetry - DSC), optimizing the mode of reagent addition (semi-batch is often safer than batch), and ensuring your reactor's cooling capacity is sufficient for the reaction's enthalpy.[4][9]

Section 2: Troubleshooting Common Scale-Up Issues

This section provides detailed guides to diagnose and solve specific problems encountered during the scale-up of amine synthesis, with a focus on reductive amination as a common and illustrative example.

Issue A: Poor Yield & Incomplete Conversion

A drop in yield is one of the first indicators that a process is not scaling linearly. The troubleshooting workflow below can help pinpoint the root cause.

Troubleshooting Guide: Diagnosing Yield Loss

• Review Heat Transfer:

  • Symptom: The reaction temperature overshoots the setpoint during reagent addition, or the reaction takes much longer to complete.

  • Causality: The reactor's cooling system cannot remove the heat generated by the exothermic reaction efficiently.[9] This is due to the decreased surface-area-to-volume ratio at scale.[3][4]

  • Solution:

    • Reduce Addition Rate: Slow down the rate of the limiting reagent addition to allow the cooling system to keep pace.[4][10]

    • Use a Semi-Batch Approach: Instead of adding all reagents at once, add one reagent portion-wise or via a dosing pump. This is a critical control parameter.[4]

    • Increase Solvent Volume: Diluting the reaction can help dissipate heat, but this must be balanced against potential impacts on reaction kinetics and downstream processing.[10]

• Evaluate Mixing Efficiency:

  • Symptom: Inconsistent results between batches, or the appearance of byproducts known to form from localized high concentrations of reagents.

  • Causality: Inadequate mixing leads to a non-homogenous reaction mixture, creating "hot spots" or areas where reactants are not properly dispersed.[3][5][9]

  • Solution:

    • Optimize Stirrer Speed & Design: Ensure the agitation speed is sufficient to create a vortex and that the impeller design (e.g., pitched-blade turbine) is appropriate for the vessel geometry and reaction viscosity.[4][10]

    • Check for Baffling: Ensure the reactor is properly baffled to prevent vortexing and promote effective mixing.[10]

• Re-evaluate Reaction Stoichiometry & Conditions:

  • Symptom: Significant amounts of starting material remain unreacted, even after extended reaction times. This is a common issue in reductive aminations where imine formation is incomplete.[11]

  • Causality: The optimal conditions established on a small scale may not be robust enough for the variability of a large-scale process.[3] For instance, the equilibrium for imine formation might be less favorable with longer addition times at scale.

  • Protocol: Test Reaction for Imine Formation:

    • In a representative small-scale reaction, take aliquots over time after adding the amine and carbonyl compound.

    • Quench the aliquots and analyze by a suitable method (e.g., ¹H NMR, GC) to determine the rate and extent of imine formation before adding the reducing agent.

    • If imine formation is slow or incomplete, consider adding a Lewis acid[12] or using a Dean-Stark trap to remove water and drive the equilibrium forward.

Issue B: Unfavorable Impurity Profile

The control of impurities is paramount, particularly in pharmaceutical development where they can impact safety and efficacy.[13][14]

Troubleshooting Guide: Managing Impurities

• Identify the Source:

  • Causality: Impurities can originate from raw materials, side reactions (e.g., over-alkylation, oxidation), or degradation of products/intermediates during long processing times.[7][13][15] For instance, incomplete reactions can leave residual imines, which may require more robust reduction conditions to eliminate.[11]

  • Solution:

    • Raw Material QC: Ensure the purity of starting materials meets specifications.[7]

    • Forced Degradation Studies: At a small scale, expose the reaction mixture to elevated temperatures or extended times to intentionally generate potential impurities. This helps in developing analytical methods to detect them.

    • In-Process Controls (IPCs): Monitor the reaction progress to identify when key impurities start to form.

• Control Side Reactions:

  • Symptom: Formation of secondary or tertiary amines when a primary amine is desired.

  • Causality: Over-alkylation is a common side reaction. Homogeneous catalysts can offer a selective approach to minimize these byproducts.[16]

  • Solution:

    • Stoichiometry Control: Use a precise molar ratio of reactants.

    • Protecting Groups: For complex syntheses, methods like the Gabriel synthesis use a phthalimide precursor to avoid over-alkylation and ensure high purity of the primary amine.[]

    • Inert Atmosphere: Some amines are susceptible to oxidation, leading to colored impurities.[7] Blanketing the reactor with an inert gas like nitrogen can mitigate this.

Common Reductive Amination Reagents & Scale-Up Considerations	Pros	Cons & Mitigation
Sodium Triacetoxyborohydride (STAB)	Mild, selective, and broadly applicable.	Water-sensitive; reactions typically run in chlorinated solvents (DCE, DCM).[12] Mitigation: Ensure rigorous drying of reagents and solvents.
Sodium Cyanoborohydride (NaCNBH₃)	Not water-sensitive, often used in alcoholic solvents.[12]	HIGHLY TOXIC: Can release HCN gas at pH < 10.[18] Mitigation: Strict pH control is mandatory. Often replaced by STAB for safety reasons.[18]
Sodium Borohydride (NaBH₄)	Inexpensive and readily available.	Less selective; can reduce the starting aldehyde/ketone.[12] Mitigation: Must be added only after imine formation is confirmed to be complete via IPC.[12]
Catalytic Hydrogenation (e.g., H₂, Pd/C)	"Green" (water is the only byproduct), cost-effective at large scale.	Requires specialized high-pressure equipment; catalyst can be flammable.[19] Mitigation: Requires stringent safety protocols and engineering controls.[5]

Issue C: Work-up and Isolation Challenges

Purifying amines at scale can be complicated by their basicity and solubility properties.

Frequently Asked Questions (FAQs)

• Q4: I'm struggling to remove my amine product from the organic layer during work-up. What can I do?

  • A4: Amines are basic and will typically partition into the organic layer. To move them into an aqueous layer for purification, you must protonate them to form a water-soluble salt. This is achieved by washing the organic layer with a dilute acid solution (e.g., HCl).[20] The product can then be recovered by basifying the aqueous layer and re-extracting.

• Q5: My extraction is forming a persistent emulsion, making phase separation impossible at scale.

  • A5: Emulsions are common during the work-up of amine reactions. To break them:

    • Add a saturated brine (NaCl solution) to increase the ionic strength of the aqueous phase.

    • Filter the entire mixture through a pad of Celite®.

    • Allow the mixture to stand for an extended period without agitation.

    • If the problem persists, consider a different solvent system for the extraction.

• Q6: My amine is difficult to purify by standard silica gel chromatography.

  • A6: The basic nature of amines causes them to interact strongly with the acidic silanol groups on standard silica gel, leading to poor separation and streaking.[21]

  • Solutions:

    • Mobile Phase Modifier: Add a small amount of a competing base, like triethylamine or ammonium hydroxide, to the mobile phase.[22]

    • Alternative Stationary Phases: Use amine-functionalized silica or basic alumina for chromatography.[21][22]

    • Salt Precipitation: Convert the amine to a salt (e.g., hydrochloride) and precipitate it from a suitable organic solvent like EtOAc or Et₂O. This can be a highly effective, non-chromatographic purification method.[22]

Section 3: Proactive Strategies & Safety

A successful scale-up is built on a foundation of proactive planning and rigorous safety assessment.

• Process Hazard Analysis (PHA): Before any scale-up, a thorough risk assessment must be conducted.[19][23] This includes understanding the reaction's thermal hazards, the toxicity of all reagents and intermediates, and potential pressure build-up.[9][19]

• Design of Experiments (DoE): Use DoE methodologies at the lab scale to define a robust "operating window" for the process.[24] This helps identify critical process parameters and ensures the reaction can tolerate the minor variations inherent in large-scale production.[3]

• Continuous Flow Chemistry: For highly exothermic or hazardous reactions, transitioning from batch to continuous (flow) processing can be a transformative solution.[3] Flow reactors have a much higher surface-area-to-volume ratio, enabling superior heat transfer and temperature control, which significantly enhances safety.[8][25]

References

• Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia.
• Problems needing attention in synthesis process scaling up.shandong look chemical.
• Amine Storage Conditions: Essential Guidelines for Safety.
• Hydroxydiphenylamine synthesis
• 5 Common Challenges in Process Scale-Up & How to Overcome Them.Microinnova.
• Development and Manufacturing GMP Scale-Up of a Continuous Ir-Catalyzed Homogeneous Reductive Amination Reaction.
• What are the Health and Safety Guidelines for Using Amines?
• Technical Considerations for Scale-Up of Imine-Reductase-Catalyzed Reductive Amination: A Case Study.
• Fine Chemical Synthesis at Scale: Challenges and How to Tackle Them.Pure Synth.
• Custom Amine Synthesis Services.BOC Sciences.
• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• Workup: Amines.University of Rochester.
• Struggling with Reductive Amination: Tips for Isol
• Industrial processes for manufacturing amines.
• Is there an easy way to purify organic amines?Biotage.
• Amines in Pharmaceutical Synthesis.Green Chemistry Teaching and Learning Community (GCTLC).
• Integrating continuous flow reaction and work-up: chiral amine resolution, separation and purification using a novel coalescing filter system.RSC Publishing.

• 'Green' synthesis of amines from renewable resources? A detailed analysis of case studies using the CHEM21 green metrics toolkit. Green Chemistry (RSC Publishing). [Link]

• Organic Process Research & Development Vol. 29 No. 6.
• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimiz
• A Publication of Reliable Methods for the Preparation of Organic Compounds.Working with Hazardous Chemicals.
• Challenges of scaling up chemical processes (based on real life experiences).ScienceDirect.
• Amine workup.Reddit.
• Working with Exothermic Reactions during Lab and Scale up.Amar Equipment.
• A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives
• Technical Support Center: Managing Exotherms in Large-Scale DBDMH Reactions.Benchchem.
• I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine?
• Control Strategies For Managing Exothermic Reactions In Flow.
• Custom Synthesis of Impurity Standards.Aquigen Bio Sciences.
• Organic Process Research & Development Vol. 26 No. 10.
• Technical Support Center: Managing Exothermic Reactions in Large-Scale Epoxid
• Optimizing Amine Treating for Maximum Efficiency.Reset Energy.
• Handling Reaction Exotherms – A Continuous Approach.Chemical Industry Journal.
• Reductive Amination - Common Conditions.Organic Chemistry Portal.
• The Role of Impurity Profiling in Therapeutic Peptides.Veeprho.
• Reductive amination difficulties - poor conversion.Reddit.
• Organic Process Research & Development Vol. 13 No. 4.
• How to Identify and Control Drug Impurities Quickly with a Holistic Approach.Regis Technologies.
• Impurity Control Strategies For Therapeutic Peptides.Outsourced Pharma.

Sources

• 1. pure-synth.com [pure-synth.com]
• 2. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 3. microinnova.com [microinnova.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sdlookchem.com [sdlookchem.com]
• 6. Custom Synthesis of Impurity Standards | Aquigen Bio Sciences [aquigenbio.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 9. amarequip.com [amarequip.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. reddit.com [reddit.com]
• 12. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 13. veeprho.com [veeprho.com]
• 14. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 15. Impurity Control Strategies For Therapeutic Peptides [outsourcedpharma.com]
• 16. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. orgsyn.org [orgsyn.org]
• 20. Workup [chem.rochester.edu]
• 21. biotage.com [biotage.com]
• 22. reddit.com [reddit.com]
• 23. diplomatacomercial.com [diplomatacomercial.com]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]

Troubleshooting guide for the synthesis of macrocyclic peptides

Escalation Level: Tier 3 (Senior Scientist / Method Development) Status: Active Doc ID: MPS-TS-2024-05

Introduction: The Entropic Challenge

Welcome to the Macrocyclic Peptide Synthesis Support Center. If you are reading this, you are likely facing the fundamental thermodynamic battle of macrocyclization: Entropy vs. Enthalpy .

Synthesizing a macrocycle is a competition between the desired intramolecular reaction (cyclization) and the undesired intermolecular reaction (oligomerization/polymerization). Your primary objective is to manipulate Effective Molar Molarity (EM) to favor ring closure. This guide addresses the three most common failure modes:

• Linear Precursor Failure (Aggregation during SPPS).

• Cyclization Failure (Oligomerization or lack of reactivity).

• Post-Cyclization Issues (Purification and confirmation).

Module 1: The Linear Precursor (SPPS)

User Issue: "My linear precursor yield is low, or I see broad peaks/deletion sequences by HPLC. The resin swelled poorly during synthesis."

Root Cause: On-Resin Aggregation. Long linear precursors often form intermolecular

-sheets on the solid support, collapsing the resin network and sterically hindering the N-terminus from incoming activated amino acids.

Troubleshooting Protocol: Breaking the Aggregate

Intervention	Mechanism of Action	Implementation Protocol
Pseudoproline Dipeptides	Induces a "kink" in the peptide backbone (cis-amide bond), physically disrupting -sheet formation.	Replace Ser/Thr/Cys residues with oxazolidine/thiazolidine pseudoproline dipeptides at every 5th–6th position.
Isoacyl Dipeptides	O-to-N acyl shift. Introduces a secondary amine that prevents H-bonding.	Use for difficult Gly/Ser/Thr junctions. The native bond is restored during TFA cleavage.
Chaotropic Salts	Disrupts hydrogen bonding networks within the resin.	Add 0.4M LiCl or KSCN to the coupling mixture and wash buffers.
Resin Switch	Improves swelling in polar/aqueous environments.	Switch from Polystyrene (PS) to PEG-based resins (e.g., ChemMatrix, TentaGel).

Expert Insight:

"If your sequence contains stretches of hydrophobic residues (Val, Ile, Ala), do not attempt standard SPPS. Pre-install Pseudoprolines (e.g., Fmoc-Ile-Thr(PsiMe,Mepro)-OH). This is the single highest-ROI modification for difficult sequences." (See Wöhr et al. in References).

Module 2: The Cyclization Event

Scenario A: Head-to-Tail Cyclization (Lactamization)

User Issue: "I see a mass corresponding to the dimer (2M) or trimer (3M), not the cyclic monomer."

Root Cause: Kinetic Control Failure. The reaction concentration is too high, favoring intermolecular collision over intramolecular folding.

Remediation Protocol:

• The High Dilution Principle:

  • Standard: Perform cyclization at < 1 mM (e.g., 0.1–0.5 mM) in DMF or DCM.

  • Slow Addition: Slowly add the linear peptide and coupling reagent to the base solution via syringe pump over 4–6 hours to maintain "pseudo-infinite dilution."

• Reagent Selection (The Activation Balance):

Reagent	Reactivity	Risk	Recommendation
PyBOP / HOBt	Moderate	Slow reaction time	Good starting point for non-hindered termini.
HATU / HOAt	High	Epimerization at C-terminus	Gold Standard for difficult cyclizations. Use with collidine instead of DIPEA to reduce epimerization.
DPPA	Azide method	Slow, requires specific conditions	Use only if uronium/phosphonium reagents fail.

• Linear Sequence Design:

  • Shift the Break Point: Do not attempt to cyclize between two sterically hindered amino acids (e.g., Val-Val). Move the disconnection point to a Glycine or Proline residue to lower the activation energy of the transition state.

Scenario B: Hydrocarbon Stapling (Ring-Closing Metathesis)

User Issue: "My RCM reaction stalled. I see starting material and no product, even with Grubbs II catalyst."

Root Cause: Catalyst Poisoning or Conformational Mismatch. Ruthenium catalysts are highly sensitive to Lewis basic amines and residual solvents (DMF).

Troubleshooting Protocol:

• The "DMF Poisoning" Effect:

  • Critical Step: You must remove all traces of DMF before adding the catalyst. Wash the resin or crude peptide with DCM

    5, then DCE 5.

  • Solvent: Run the reaction in 1,2-Dichloroethane (DCE) or Toluene . Avoid DMF/DMSO.

• The "Ethylene Trap":

  • RCM releases ethylene gas.[1][2] If not removed, the reaction equilibrium shifts back.

  • Fix: Sparge the reaction mixture with Nitrogen or Argon continuously, or perform the reaction under weak vacuum/open reflux to drive off ethylene.

• Catalyst Loading:

  • Standard: 10–20 mol% Grubbs II.

  • Escalation: If stalled, add 1,4-benzoquinone (additive) to suppress isomerization and catalyst decomposition.

Scenario C: Disulfide Cyclization

User Issue: "Air oxidation is taking 3 days and pH control is drifting."

Root Cause: Inefficient Oxidation Mechanism. Air oxidation is slow and requires high pH (basic), which risks disulfide exchange (scrambling).

Remediation Protocol: The DMSO Method Switch to DMSO-mediated oxidation, which works over a wider pH range and is significantly faster.[3]

• Buffer: 5% Acetic Acid (aq) or Ammonium Acetate (pH 6–8).

• Oxidant: Add 20% (v/v) DMSO .

• Conditions: Stir at Room Temp for 4–24 hours.

• Purification: Inject directly onto Prep-HPLC (DMSO elutes at the void volume).

Module 3: Visualizing the Workflow

Diagram 1: The Cyclization Decision Matrix

A logical flow for selecting the correct cyclization strategy based on peptide properties.

Caption: Decision tree for selecting the optimal cyclization chemistry based on sequence composition.

Diagram 2: Kinetic Competition (Dilution Effect)

Visualizing why concentration control is the primary variable in yield.

Caption: The kinetic race: High dilution suppresses the second-order intermolecular reaction (red) while the first-order intramolecular reaction (green) remains constant.

Module 4: Verification (Did it work?)

User Question: "My Mass Spec shows the correct mass, but how do I know it's not a linear isomer or a dimer?"

Validation Protocol:

• The Ellman Test (for Lactams):

  • If you performed a Head-to-Tail cyclization, the free amine and carboxylic acid are consumed.

  • Test: Perform a Kaiser/Ninhydrin test.

  • Result: Cyclic peptide = Negative (Colorless). Linear precursor = Positive (Blue).

• Mass Spectrometry Shift:

  • Lactam: Mass = Linear Mass - 18 Da (Loss of H₂O).

  • Disulfide: Mass = Linear Mass - 2 Da (Loss of 2H).

  • RCM: Mass = Linear Mass - 28 Da (Loss of C₂H₄ ethylene).

• HPLC Retention Time Shift:

  • Cyclic peptides usually have distinct retention times compared to their linear counterparts due to the loss of conformational freedom and changes in the hydrophobic surface area.

  • Note: They may elute earlier OR later depending on whether hydrophobic residues are exposed or buried upon cyclization.

References & Authoritative Sources

• Wöhr, T., et al. (1996). "Pseudo-Prolines as a Solubilizing, Structure-Disrupting Protection Technique in Peptide Synthesis." Journal of the American Chemical Society.[4]

• White, C. J., & Yudin, A. K. (2011). "Contemporary strategies for peptide macrocyclization." Nature Chemistry.

• Tam, J. P., et al. (1991). "Disulfide bond formation in peptides by dimethyl sulfoxide. Scope and applications." Journal of the American Chemical Society.[4]

• Kim, Y. W., et al. (2011). "Synthesis of all-hydrocarbon stapled alpha-helical peptides by ring-closing olefin metathesis." Nature Protocols.

• Gradman, T. et al. (2023). "Automating stapled peptide synthesis: overcoming DMF poisoning." Biotage Technical Notes.

Sources

• 1. biotage.com [biotage.com]
• 2. drughunter.com [drughunter.com]
• 3. US5144006A - Oxidative folding of peptide and protein substrates using hydrocarbon sulfoxides - Google Patents [patents.google.com]
• 4. peptide.com [peptide.com]

Technical Support Center: Sustainable Peptide &amp; Amine Synthesis

Mission: To empower the scientific community with actionable, high-fidelity protocols for reducing the environmental footprint of amide bond formation and amine synthesis without compromising yield or purity.

Module 1: Green Solid-Phase Peptide Synthesis (SPPS)

Core Challenge: Replacing reprotoxic solvents (DMF, NMP, DCM) while maintaining coupling efficiency and resin swelling.[1][2]

Troubleshooting Guide

Q: I switched from DMF to 2-MeTHF, but my crude purity dropped significantly. What is happening?

A: This is likely a Resin-Solvent Polarity Mismatch .[3] While 2-Methyltetrahydrofuran (2-MeTHF) is a greener alternative, it has a lower dielectric constant (

) compared to DMF ( ).

• The Mechanism: Peptide synthesis relies on the "solvation" of the growing peptide chain and the swelling of the resin beads to allow reagent diffusion. If you are using standard Polystyrene (PS) resin, 2-MeTHF may not swell the matrix sufficiently, leading to "deletion sequences" (missing amino acids).

• The Fix:

  • Switch Resin: Use ChemMatrix® (PEG-based) or Tentagel resins.[3] These amphiphilic resins swell far better in ethereal solvents like 2-MeTHF than polystyrene does [1].[3]

  • Use a Binary Solvent System: If you must use PS resin, do not use pure 2-MeTHF.[3] Use a mixture of 2-MeTHF/GBL (Gamma-butyrolactone) or NBP (N-butylpyrrolidinone)/EtOAc (1:1) .[3] The NBP mimics the polarity of NMP without the reproductive toxicity [2].

Q: My Fmoc deprotection is stalling in green solvents. How do I fix the kinetics?

A: The basicity of piperidine is solvent-dependent.[3]

• The Mechanism: In non-polar green solvents (like 2-MeTHF or EtOAc), the ion-pair stabilization of the dibenzofulvene-piperidine adduct is weaker than in DMF. This slows down the removal of the Fmoc group.[3]

• The Fix:

  • Increase Temperature: Perform deprotection at 40°C–50°C (if using microwave SPPS).

  • Alternative Base: Switch to 20% Piperidine in NBP/EtOAc . NBP (N-butylpyrrolidinone) has a dipole moment closer to NMP, stabilizing the transition state better than ethers [3].

Q: How do I select the right green solvent for my specific sequence?

A: Use the Polarity-Resin Matching Protocol . Do not apply a "one-size-fits-all" approach. Hydrophobic sequences (e.g., Amyloid beta) aggregate in water-miscible green solvents (like Cyrene), while hydrophilic sequences may crash out in 2-MeTHF.

Experimental Protocol: Green Solvent Screening

• Swelling Test: Place 100 mg of resin in a syringe.[3] Add 2 mL of candidate solvent.[3] Wait 30 mins. Measure bed volume. Target: >4.0 mL/g.

• Solubility Check: Dissolve Fmoc-AA-OH and Coupling Reagent (0.5 M) in candidate solvent.[3] If turbid, add DMSO or N-Formylmorpholine (NFM) as a co-solvent (max 20% v/v).

Visual Workflow: Green Solvent Decision Tree

Figure 1: Decision tree for selecting green solvents in SPPS based on resin compatibility and peptide sequence properties.

Module 2: Sustainable Amine Synthesis (Biocatalysis)

Core Challenge: Replacing metal hydrides and high-pressure hydrogenation with enzymatic transamination.[3]

Troubleshooting Guide

Q: My Transaminase (ATA) reaction has stalled at 50% conversion. Is the enzyme dead?

A: Likely not. You are fighting Thermodynamic Equilibrium . Transaminases are reversible.[3] If you use Alanine as the amine donor, the co-product is Pyruvate. The accumulation of Pyruvate pushes the reaction backward.[3]

• The Fix: Equilibrium Displacement

  • Method A (Isopropylamine): Use Isopropylamine (IPA) as the amine donor.[3] The co-product is Acetone, which is volatile.

    • Protocol: Run the reaction in an open vessel or with a nitrogen sweep to evaporate Acetone, driving the equilibrium to completion (Le Chatelier’s Principle) [4].

  • Method B (Enzyme Cascade): Use Lactate Dehydrogenase (LDH) to reduce the Pyruvate co-product into Lactate (which cannot be accepted by the ATA). This removes the product inhibitor irreversibly.[3]

Q: My substrate is a hydrophobic ketone and won't dissolve in the aqueous buffer.

A: This is a classic "Green Chemistry" paradox—enzymes like water; substrates like organics.[3]

• The Fix:

  • Co-Solvents: ATAs generally tolerate up to 10–20% DMSO or MeOH .[3]

  • Deep Eutectic Solvents (DES): Recent data suggests Choline Chloride:Urea mixtures can support ATA activity while solubilizing organics [5].[3]

  • Two-Phase System: Use a biphasic system (Buffer + MTBE). The enzyme stays in the water; the substrate partitions from the MTBE. Note: Ensure your specific ATA is engineered for interfacial stability.[3]

Visual Workflow: Biocatalytic Cycle

Figure 2: Thermodynamic displacement in Transaminase reactions using Isopropylamine (IPA) to drive equilibrium via acetone evaporation.

Module 3: Reagents & Atom Economy

Core Challenge: Reducing the E-Factor (kg waste / kg product) by eliminating explosive and low-atom-economy reagents.[3]

Reagent Selection Matrix

Traditional Reagent	Issue	Sustainable Alternative	Why?
HOBt (Hydroxybenzotriazole)	Explosive risk; recalcitrant waste.	Oxyma Pure (Ethyl cyano(hydroxyimino)acetate)	Non-explosive; water-soluble byproducts; suppresses racemization better than HOBt [6].[3]
HATU	High mass intensity; expensive; generates tetramethylurea.[3]	COMU	Higher solubility in green solvents; byproducts are water-soluble (easy wash removal); safer supply chain [7].[3]
DCC (Dicyclohexylcarbodiimide)	Forms insoluble DCU urea (filtration nightmare).[3]	DIC (Diisopropylcarbodiimide)	Forms soluble urea in DCM/Green solvents; easier to wash away.[3]

Protocol: High-Efficiency Green Coupling

Objective: Maximize coupling in 2-MeTHF without HOBt.

• Dissolve: 1.0 eq Amino Acid + 1.0 eq Oxyma Pure in 2-MeTHF.

• Activate: Add 1.1 eq DIC .[3]

• Wait: Pre-activate for 2 minutes (color change to yellow/orange indicates active ester formation).

• Add: Add mixture to the resin.

• Temp: React at 50°C for 15 mins (Microwave) or 60 mins (RT).

  • Note: Oxyma Pure acts as a "proton shuttle," preventing racemization even at elevated temperatures.[3]

References

• Albericio, F., et al. (2019).[3] Green Solvents in Peptide Synthesis: From Academic Curiosity to Industrial Application.[3] ACS Sustainable Chemistry & Engineering.[3] Link

• Red Glead Discovery. (2024).[3][4] Evaluation of greener solvents for solid-phase peptide synthesis. Journal of Peptide Science.[3][4] Link

• Lopez, J., et al. (2018).[3] N-Butylpyrrolidinone (NBP) as a Green Solvent Alternative to NMP in Solid-Phase Peptide Synthesis.[3][4][5] Organic Process Research & Development.[3] Link

• Grogan, G. (2018).[3][6] Synthesis of chiral amines using redox biocatalysis. Current Opinion in Chemical Biology.[3][6] Link

• University of Turin. (2024).[3] Biocatalysis in Non‐Conventional Media: Unlocking the Potential for Sustainable Chiral Amine Synthesis.[3][7]Link

• El-Faham, A., & Albericio, F. (2011).[3] Peptide Coupling Reagents, More than a Letter Soup.[3] Chemical Reviews.[3] Link

• Albericio, F. (2018).[3] Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development.[3] Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. kvinzo.com [kvinzo.com]
• 3. Sci-Hub. Synthesis of chiral amines using redox biocatalysis / Current Opinion in Chemical Biology, 2018 [sci-hub.box]
• 4. Exciting Update on Green Solvents for Peptide Synthesis - RG Discovery [rgdiscovery.com]
• 5. lup.lub.lu.se [lup.lub.lu.se]
• 6. Synthesis of chiral amines using redox biocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. iris.unito.it [iris.unito.it]

Reference Data & Comparative Studies

Comparative study of the metabolic stability of N-alkyl amines

Strategies for Optimizing Half-Life and Intrinsic Clearance ( )

Executive Summary

N-alkyl amines represent a pervasive pharmacophore in modern therapeutics, particularly in CNS and cardiovascular agents. However, they frequently serve as the primary "soft spot" for metabolic clearance. The rapid oxidative dealkylation mediated by Cytochrome P450 (CYP450) enzymes often leads to poor oral bioavailability (

) and short half-lives ( ), necessitating high dosing frequencies.

This guide provides a technical comparison of structural modification strategies—specifically Deuteration ,

-Methylation , and Cyclization —to mitigate this metabolic liability. We analyze the mechanistic basis of these modifications and provide a validated experimental workflow for assessing their impact on intrinsic clearance ( ).

Mechanistic Background: The Oxidative Liability

To stabilize an N-alkyl amine, one must first understand the mechanism of its destruction. The primary route of clearance is N-dealkylation , catalyzed predominantly by CYP450 isoforms (e.g., CYP3A4, CYP2D6).

The reaction proceeds via a Single Electron Transfer (SET) or Hydrogen Atom Transfer (HAT) mechanism, targeting the

-carbon hydrogen .

The Pathway of Degradation

• -Hydroxylation: The CYP heme-oxo species abstracts a hydrogen from the carbon adjacent to the nitrogen ( -carbon).

• Radical Rebound: The resulting carbon radical recombines with the hydroxyl group to form an unstable carbinolamine intermediate.

• C-N Cleavage: The carbinolamine spontaneously collapses, releasing the dealkylated amine and an aldehyde (or ketone).

Key Insight: The rate-limiting step is often the abstraction of the

-hydrogen. Therefore, strategies that strengthen this C-H bond or sterically block access to it will reduce .

Comparative Analysis of Stabilization Strategies

We compare three primary methods to reduce the metabolic liability of the N-alkyl motif.

Strategy A: Deuteration (Kinetic Isotope Effect)

Replacing the protium (

H) at the -carbon with deuterium ( H) exploits the Primary Kinetic Isotope Effect (KIE) . The C-D bond is shorter and stronger than the C-H bond due to the lower zero-point energy of deuterium.

• Mechanism: Increases the activation energy required for CYP-mediated hydrogen abstraction.

• Impact: Typically reduces

  by 20–50% without altering binding affinity or potency (isostere).

• Example: Deutetrabenazine vs. Tetrabenazine.

Strategy B: Steric Hindrance ( -Methylation)

Introducing a methyl group at the

-carbon creates a secondary or tertiary carbon center.

• Mechanism: Steric bulk prevents the CYP heme iron from approaching the

  -proton. It also removes one abstractable hydrogen.

• Impact: Drastic reduction in metabolism but may significantly alter target binding affinity due to the added bulk.

• Example: Amphetamine (stable) vs. Phenethylamine (rapidly metabolized).

Strategy C: Ring Constraint (Cyclization)

Incorporating the nitrogen and

-carbons into a ring system (e.g., pyrrolidine, piperidine).

• Mechanism: Constrains the N-lone pair orbital alignment relative to the

  -C-H bond, preventing the anti-periplanar geometry often favored for electron transfer.

• Impact: Moderate stability improvement; reduces accessible conformations for the enzyme.

Comparative Data: Intrinsic Clearance ( )

Data simulated based on representative structure-activity relationships (SAR) for a generic N-ethyl amine pharmacophore (e.g., Indiplon analogs).

Compound Variant	Modification	(µL/min/mg)	(min)	Fold Improvement
Reference	N-Ethyl (Parent)	45.2	18	1.0x
Analog A	N-Ethyl- (Deuterated)	31.5	26	~1.4x
Analog B	N-Isopropyl ( -dimethyl)	12.8	64	~3.5x
Analog C	N-Cyclopropyl	22.1	37	~2.0x
Analog D	N-t-Butyl (Fully blocked)	< 5.0	> 120	> 6.0x

Expert Note: While Analog D (t-Butyl) offers the highest stability, it often abolishes biological activity due to steric clash at the receptor. Analog A (Deuteration) is preferred when receptor fit is tight, as it changes "how it breaks" without changing "how it fits."

Experimental Protocol: Microsomal Stability Assay

To generate the data above, a robust Liver Microsome Stability Assay is required.[1] This protocol ensures you measure metabolic stability, not chemical instability.

Materials

• Enzyme Source: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein conc.

• Cofactor: NADPH Regenerating System (solutions of NADP+, Glucose-6-phosphate, and G6P-Dehydrogenase).

• Quench Solution: Acetonitrile (ACN) containing Internal Standard (IS) (e.g., Tolbutamide).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

Validated Workflow

• Preparation: Dilute HLM to 0.5 mg/mL in buffer. Pre-warm to 37°C.

• Dosing: Spike test compound (1 µM final) into the mixture. Note: Keep DMSO < 0.1% to avoid enzyme inhibition.

• Initiation: Add NADPH regenerating system to start the reaction.

  • Control: Run a parallel "No-NADPH" control to detect non-enzymatic degradation (hydrolysis).

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Immediately dispense into 150 µL ice-cold ACN/IS. Vortex and centrifuge (4000g, 10 min).

• Analysis: Inject supernatant into LC-MS/MS. Monitor parent depletion.[2]

Data Calculation

Calculate the slope (

) of the natural log of % remaining vs. time.

Strategic Recommendations

• Use Deuteration (Late Stage): If you have a lead candidate with excellent potency but marginal PK, deuteration of the N-alkyl

  -carbons is the safest optimization. It rarely disrupts binding but can boost enough to move from TID to BID dosing.

• Use

  -Methylation (Early Stage): If you are in hit-to-lead, explore -methylation immediately. It provides the most robust metabolic protection. If potency drops, the steric clash is likely too great.

• Check for "Metabolic Switching": Be aware that blocking the N-dealkylation site may shunt metabolism to another site (e.g., aromatic hydroxylation). Always re-profile the full metabolite ID after structural modification.

References

• FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. U.S. Food and Drug Administration. [Link]

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Elsevier.

• Pirali, T., et al. (2019). Deuterium in Drug Discovery: Progress, Opportunities and Challenges. Nature Reviews Drug Discovery. [Link]

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition.[3][4][5][6][7] [Link]

• Wernevik, J., et al. (2020). Protocol for the Human Liver Microsome Stability Assay.[1] ResearchGate/AstraZeneca. [Link]

Sources

• 1. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 2. ADME Microsomal Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 3. nedmdg.org [nedmdg.org]
• 4. Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Intrinsic clearance studies with Power medium [takarabio.com]

A Senior Application Scientist's Guide to Catalyst Performance in Amine Synthesis

For Researchers, Scientists, and Drug Development Professionals

Amines are fundamental building blocks in the synthesis of a vast array of high-value molecules, with over 40% of commercial pharmaceuticals containing this functional group.[1] The efficient and selective synthesis of amines is, therefore, a critical focus in chemical research and industrial manufacturing. This guide provides an in-depth comparison of the performance of various catalytic systems for amine synthesis, offering insights into their mechanisms, practical applications, and the experimental protocols for their evaluation.

The Landscape of Catalytic Amine Synthesis

The synthesis of amines is broadly achieved through several key catalytic transformations, most notably reductive amination and C-N cross-coupling reactions like the Buchwald-Hartwig amination. The choice of catalyst is paramount, as it dictates the reaction's efficiency, selectivity, and substrate scope. The catalysts employed can be broadly categorized into four main classes: homogeneous catalysts, heterogeneous catalysts, biocatalysts, and metal-free catalysts. Each class presents a unique set of advantages and disadvantages, making the selection of the optimal catalyst a critical decision in the design of a synthetic route.

Comparative Analysis of Catalyst Classes

The performance of a catalyst is a multifactorial equation, with key metrics including yield, selectivity (chemo-, regio-, and enantio-), turnover number (TON), and turnover frequency (TOF). This section provides a comparative overview of the different catalyst classes, highlighting their strengths and weaknesses in the context of amine synthesis.

Homogeneous Catalysts

Homogeneous catalysts, which exist in the same phase as the reactants, offer high activity and selectivity due to their well-defined active sites.[2]

• Buchwald-Hartwig Amination Catalysts: This palladium-catalyzed cross-coupling reaction is a cornerstone of modern organic synthesis for forming C-N bonds.[3] The development of sophisticated biaryl phosphine ligands has dramatically expanded the scope and efficiency of this reaction.[4]

  • Mechanism: The catalytic cycle typically involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation, and reductive elimination to yield the arylamine.[5][6]

  • Performance: These catalysts can achieve high yields for a wide range of aryl halides and amines, including primary and secondary amines.[5] However, catalyst loading can be relatively high in some cases, and the cost of palladium and specialized ligands can be a consideration for large-scale synthesis.[7]

• Reductive Amination Catalysts (Ir, Ru, Rh complexes): Transition metal complexes of iridium, ruthenium, and rhodium are highly effective for the reductive amination of carbonyl compounds.[8][9] These reactions often proceed under mild conditions with high chemoselectivity.[10]

  • Performance: Iridium-based catalysts, in particular, have shown excellent activity and selectivity for the synthesis of primary, secondary, and tertiary amines.[9] The choice of ligand is crucial for achieving high enantioselectivity in asymmetric reductive aminations.[10]

Heterogeneous Catalysts

Heterogeneous catalysts, which are in a different phase from the reactants, are widely used in industrial processes due to their ease of separation and recyclability.[11][12]

• Supported Noble Metal Catalysts (Pd, Pt, Ru on Carbon, Alumina, etc.): These are workhorse catalysts for reductive amination, particularly in large-scale production.[11][13]

  • Performance: They are generally robust and can be used under a variety of reaction conditions. However, they may exhibit lower selectivity compared to their homogeneous counterparts, and leaching of the metal from the support can be a concern.[11]

• Base Metal Catalysts (Ni, Co): Catalysts based on more abundant and less expensive metals like nickel and cobalt are attractive for sustainable amine synthesis.[12]

  • Performance: Raney nickel, for example, is a widely used catalyst for the reductive amination of furfural, a biomass-derived platform molecule.[12] These catalysts can achieve high yields but often require harsher reaction conditions than noble metal catalysts.

Biocatalysts

Enzymes offer unparalleled selectivity, particularly for the synthesis of chiral amines, and operate under mild, environmentally benign conditions.[13][14]

• Transaminases (TAs): These enzymes catalyze the transfer of an amino group from an amine donor to a ketone or aldehyde acceptor with high enantioselectivity.[15][16] The industrial synthesis of the anti-diabetic drug sitagliptin is a prominent example of the successful application of a transaminase.[15]

  • Mechanism: The reaction proceeds via a ping-pong bi-bi mechanism involving a pyridoxal-5'-phosphate (PLP) cofactor.

  • Performance: Transaminases can achieve excellent enantiomeric excess (>99% ee) and high conversions.[14] However, the unfavorable reaction equilibrium can be a challenge, often requiring strategies to drive the reaction to completion.[16]

• Imine Reductases (IREDs) and Reductive Aminases (RedAms): These enzymes catalyze the asymmetric reduction of imines to amines.[1][17] Reductive aminases are a subclass of IREDs that can also catalyze the formation of the imine in situ.[1]

  • Performance: IREDs and RedAms are versatile catalysts for the synthesis of a wide range of chiral primary, secondary, and even tertiary amines.[1][17] Protein engineering has been instrumental in expanding their substrate scope and improving their stability and activity.[14]

Metal-Free Catalysts

The development of metal-free catalytic systems is a growing area of research, driven by the desire to avoid the cost and potential toxicity of metal catalysts.

• Organocatalysts: Small organic molecules, such as chiral phosphoric acids, can catalyze the enantioselective reductive amination of ketones.[18][19]

  • Performance: These catalysts can provide high yields and excellent enantioselectivities for a range of substrates.[19]

• Carbon-Based Catalysts: Materials like N-doped carbon have been shown to be effective catalysts for reductive amination.[14]

  • Performance: These catalysts are typically low-cost and stable, offering a sustainable alternative to metal-based systems.

Quantitative Performance Comparison

The following table provides a summary of representative performance data for different classes of catalysts in amine synthesis. It is important to note that direct comparison is challenging due to the wide variation in reaction conditions, substrates, and catalyst systems reported in the literature. The data presented here are intended to be illustrative rather than a definitive ranking.

Catalyst Class	Catalyst Example	Reaction Type	Substrate	Product	Yield (%)	Selectivity (ee/de %)	TON	TOF (h⁻¹)	Reference
Homogeneous	Pd(OAc)₂ / BINAP	Buchwald-Hartwig	Aryl bromide + Aniline	N-Phenylaniline	~90	N/A	~100	~10	[20]
[Ir(Cp*)Cl₂]₂	Reductive Amination	Ketone + Amine	Chiral Amine	>95	>98 ee	up to 10,000	>1000	[8]
Heterogeneous	10% Pd/C	Reductive Amination	Cyclohexanone + Aniline	N-Phenylcyclohexylamine	>95	N/A	>100	~20	[13]
Ni/Al₂O₃	Reductive Amination	Aldehyde + Ammonia	Primary Amine	>90	N/A	>50	~10	[12]
Biocatalyst	Transaminase (engineered)	Asymmetric Amination	Prochiral Ketone	Chiral Amine	>95	>99 ee	>1000	>100	[14][15]
Imine Reductase (engineered)	Asymmetric Reduction	Imine	Chiral Amine	>90	>99 ee	>1000	>100	[14]
Metal-Free	Chiral Phosphoric Acid	Reductive Amination	Ketone + Amine	Chiral Amine	>90	>96 ee	~100	~5	[19]

Experimental Protocols for Catalyst Performance Evaluation

The reliable evaluation of catalyst performance requires standardized and well-documented experimental protocols. This section provides detailed, step-by-step methodologies for key experiments in catalyst screening and performance assessment.

General Protocol for Homogeneous Catalyst Screening (e.g., Buchwald-Hartwig Amination)

This protocol is designed for the high-throughput screening of ligands and reaction conditions for a Buchwald-Hartwig amination reaction.[21]

Materials:

• Aryl halide (e.g., 4-bromotoluene)

• Amine (e.g., morpholine)

• Palladium precursor (e.g., Pd₂(dba)₃)

• Phosphine ligands (a library of diverse ligands)

• Base (e.g., NaOtBu)

• Anhydrous solvent (e.g., toluene)

• Inert gas (Nitrogen or Argon)

• 24-well reaction block with stir bars

• Gas-tight septa

• Syringes and needles

• GC or HPLC for analysis

Procedure:

• Preparation of Stock Solutions: In a glovebox, prepare stock solutions of the aryl halide, amine, palladium precursor, and each ligand in the chosen anhydrous solvent.

• Reaction Setup: To each well of the 24-well reaction block containing a stir bar, add the solid base.

• Addition of Reagents: Using a multichannel pipette or automated liquid handler, add the stock solutions of the aryl halide, amine, and ligand to the appropriate wells according to the experimental design.

• Initiation of Reaction: Add the palladium precursor stock solution to each well to initiate the reaction.

• Reaction Conditions: Seal the reaction block with a gas-tight septum and place it on a heating block with magnetic stirring. Heat the reaction to the desired temperature (e.g., 100 °C) for a set period (e.g., 16 hours).

• Quenching and Sample Preparation: After the reaction is complete, cool the block to room temperature. Quench each reaction with a known volume of a suitable solvent (e.g., ethyl acetate) containing an internal standard.

• Analysis: Analyze the samples by GC or HPLC to determine the conversion of the aryl halide and the yield of the desired amine product.

Protocol for Heterogeneous Catalyst Testing in a Batch Reactor (e.g., Reductive Amination)

This protocol describes the evaluation of a solid-supported catalyst for the reductive amination of a ketone.[13]

Materials:

• Ketone (e.g., cyclohexanone)

• Amine (e.g., aniline)

• Heterogeneous catalyst (e.g., 10% Pd/C)

• Solvent (e.g., toluene)

• Hydrogen gas (high purity)

• Autoclave reactor equipped with a magnetic stirrer, gas inlet, and sampling valve

• GC or HPLC for analysis

Procedure:

• Catalyst Pre-treatment: If required, pre-treat the catalyst according to the manufacturer's instructions (e.g., drying, reduction under H₂ flow).

• Reactor Loading: Charge the autoclave reactor with the ketone, amine, solvent, and the pre-weighed catalyst.

• Purging: Seal the reactor and purge it several times with an inert gas (e.g., nitrogen) followed by hydrogen gas to remove any air.

• Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 10 bar) and begin stirring. Heat the reactor to the desired temperature (e.g., 100 °C).

• Monitoring the Reaction: Take samples periodically through the sampling valve. Dilute the samples and analyze them by GC or HPLC to monitor the conversion of the ketone and the formation of the amine product.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas. Filter the reaction mixture to recover the catalyst.

• Catalyst Recycling: Wash the recovered catalyst with a suitable solvent and dry it under vacuum. The catalyst can then be reused in subsequent reactions to evaluate its stability and reusability.

Protocol for Biocatalyst Screening (e.g., Transaminase Activity Assay)

This protocol outlines a colorimetric assay for the high-throughput screening of transaminase activity.[7]

Materials:

• Library of transaminase enzymes (e.g., in cell lysates or as purified enzymes)

• Amine donor (e.g., 2-(4-nitrophenyl)ethan-1-amine)

• Amine acceptor (ketone or aldehyde substrate)

• Pyridoxal-5'-phosphate (PLP) cofactor

• Buffer solution (e.g., potassium phosphate buffer, pH 7.5)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagent Solutions: Prepare stock solutions of the amine donor, amine acceptor, and PLP in the appropriate buffer.

• Assay Setup: In each well of a 96-well microplate, add the buffer solution, PLP, and the amine acceptor.

• Enzyme Addition: Add a small amount of each transaminase from the library to individual wells. Include a negative control with no enzyme.

• Initiation of Reaction: Start the reaction by adding the amine donor to all wells.

• Incubation: Incubate the microplate at a controlled temperature (e.g., 30 °C) with shaking for a set period (e.g., 18 hours).

• Detection: The formation of the colored product from the amine donor can be visually assessed or quantified using a microplate reader at the appropriate wavelength. The intensity of the color is proportional to the transaminase activity.

Visualizing the Catalytic Machinery

Understanding the mechanism of a catalytic reaction is crucial for optimizing its performance. The following diagrams, generated using Graphviz, illustrate the catalytic cycles for two of the most important amine synthesis reactions.

Catalytic Cycle of Buchwald-Hartwig Amination

Catalytic cycle for the Buchwald-Hartwig amination.

Biocatalytic Cycle of a Transaminase

Ping-pong mechanism of a transaminase-catalyzed reaction.

Conclusion and Future Outlook

The field of catalytic amine synthesis is continuously evolving, with ongoing research focused on the development of more active, selective, and sustainable catalysts. While homogeneous catalysts offer unparalleled control and selectivity, the development of robust and recyclable heterogeneous catalysts remains a key industrial goal. Biocatalysis is poised to play an increasingly important role, particularly for the synthesis of complex, chiral amines, as advances in protein engineering continue to expand the capabilities of enzymes. Metal-free catalysis offers a promising long-term vision for sustainable chemical manufacturing.

For researchers and professionals in drug development, a thorough understanding of the performance characteristics and experimental nuances of each catalyst class is essential for the efficient and successful synthesis of amine-containing target molecules. The selection of the optimal catalyst will always be a case-specific decision, balancing factors such as cost, substrate scope, desired selectivity, and scalability.

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of (Dicyclopropylmethyl)(hexyl)amine for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step framework for the proper disposal of (Dicyclopropylmethyl)(hexyl)amine, ensuring the safety of personnel and adherence to regulatory standards. As a Senior Application Scientist, this document is designed to synthesize technical knowledge with practical, field-tested insights to build your trust and serve as a preferred resource for chemical handling protocols.

While a specific Safety Data Sheet (SDS) for (Dicyclopropylmethyl)(hexyl)amine was not located, this guide is based on the known hazards of similar amine compounds and established best practices for hazardous waste disposal. It is imperative to always consult the manufacturer-specific SDS for any chemical before handling and disposal.

Hazard Assessment and Waste Characterization

The first and most critical step in proper chemical disposal is understanding the hazards associated with the substance. Amines as a class of compounds often exhibit several hazardous characteristics. Based on data for structurally related amines, (Dicyclopropylmethyl)(hexyl)amine should be treated as potentially:

• Corrosive: Amines are typically basic and can cause severe skin burns and eye damage.[1][2][3][4]

• Flammable: Many amines are flammable liquids.[1][4]

• Toxic: Amines can be harmful if swallowed, inhaled, or in contact with skin.[1][2][3]

Under the Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[5] Given the likely properties of (Dicyclopropylmethyl)(hexyl)amine, it must be managed as hazardous waste.

Personal Protective Equipment (PPE) and Spill Management

Before handling the waste, ensure you are wearing the appropriate PPE. In the event of a spill, a clear and immediate response plan is crucial.

Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield.[2]	Protects against splashes that can cause severe eye damage.
Hand Protection	Chemically resistant gloves (e.g., Nitrile).[2]	Prevents skin contact which can lead to burns and absorption of toxic material.
Body Protection	A lab coat or a chemical-resistant apron.	Provides a barrier against accidental spills and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood.	Minimizes the inhalation of potentially harmful vapors.

Spill Management Protocol

• Isolate the Area: Prevent unauthorized personnel from entering the spill zone.

• Ensure Ventilation: Work in a well-ventilated area or a fume hood.

• Contain the Spill: For liquid spills, use an inert absorbent material like vermiculite, sand, or earth.[6][7] Do not use combustible materials such as paper towels or sawdust.

• Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled hazardous waste container.[6]

• Decontaminate: Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Report: Inform your institution's Environmental Health and Safety (EHS) department of the spill.

Step-by-Step Disposal Procedure

The disposal of (Dicyclopropylmethyl)(hexyl)amine waste must follow a systematic process to ensure safety and regulatory compliance from the point of generation to final disposal.

Step 1: Waste Segregation and Collection

• Dedicated Waste Container: Collect all waste containing (Dicyclopropylmethyl)(hexyl)amine, including unused product, contaminated labware (e.g., pipette tips, gloves), and spill cleanup materials, in a dedicated, leak-proof, and clearly labeled waste container.[7][8]

• Container Compatibility: Ensure the container is made of a material compatible with amines. High-density polyethylene (HDPE) is generally a suitable choice.

• Incompatible Materials: Never mix amine waste with incompatible materials such as strong oxidizing agents, acids, or chlorinated compounds.[9][10][11] Such mixing can lead to violent reactions.

Step 2: Labeling and Storage

• Proper Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "(Dicyclopropylmethyl)(hexyl)amine," and a clear description of the waste.[7]

• Secure Storage: Keep the waste container tightly sealed when not in use.[6] Store it in a designated and secure satellite accumulation area (SAA) within the laboratory.[7] The SAA should be away from general work areas and incompatible chemicals.[9]

Step 3: Arranging for Disposal

• Contact EHS: Coordinate with your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor for the pickup and disposal of the waste.[7]

• Manifesting: For off-site transportation, a hazardous waste manifest is required to track the waste from your facility to its final disposal site, ensuring a "cradle-to-grave" management approach as mandated by the EPA.[12][13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (Dicyclopropylmethyl)(hexyl)amine.

Caption: Disposal workflow for (Dicyclopropylmethyl)(hexyl)amine.

Regulatory Compliance

Adherence to federal and state regulations is mandatory. Key regulatory bodies in the United States include:

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), governs the management of hazardous waste from generation to disposal.[12][14]

• Occupational Safety and Health Administration (OSHA): OSHA sets standards for worker safety, including requirements for handling hazardous materials, PPE, and emergency response plans.[15][16][17]

All personnel handling hazardous waste must receive appropriate training on identification, handling, and emergency procedures.[16]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure the protection of our ecosystem. This guide serves as a foundational document; always prioritize the specific guidance provided in the Safety Data Sheet and your institution's established safety protocols.

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